5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole

• CAS: 312512-38-2

Core Science & Biosynthesis

Crystal structure and X-ray diffraction of 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole

An In-Depth Technical Guide to the Crystal Structure and X-ray Diffraction Analysis of 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole

Foreword: The Structural Imperative in Modern Drug Discovery

For researchers and scientists in drug development, the adage "structure dictates function" is a foundational principle. The precise three-dimensional arrangement of atoms within a molecule governs its physicochemical properties, its interactions with biological targets, and ultimately, its therapeutic efficacy and safety profile. Among the pantheon of analytical techniques available, single-crystal X-ray diffraction (SCXRD) remains the gold standard for unequivocally determining molecular structure in the solid state.[1]

This guide provides a comprehensive walkthrough of the crystallographic analysis of 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole, a molecule of significant interest due to its core 1,2,4-triazole scaffold. The triazole heterocycle is a well-established pharmacophore found in numerous antifungal, antiviral, and anticancer agents.[2][3][4] The addition of a methylsulfonyl group and a bromine atom introduces functionalities that can modulate the molecule's polarity, hydrogen bonding capability, and metabolic stability, making it a prime candidate for further investigation.[5]

As a Senior Application Scientist, my objective is not merely to present data but to illuminate the process. This guide is structured to explain the causality behind each experimental choice, from crystal growth to data interpretation, providing a self-validating framework for researchers seeking to apply these principles in their own work. We will explore the hypothetical yet plausible structural features of this molecule, grounding our analysis in established crystallographic and chemical principles.

Synthesis and Generation of Diffraction-Quality Crystals

The journey to a crystal structure begins long before the X-ray diffractometer. The first, and often most challenging, step is the synthesis of the compound and the subsequent growth of a high-quality single crystal.[6]

A Plausible Synthetic Pathway

While various synthetic routes to substituted 1,2,4-triazoles exist, a common and effective method involves the cyclization of a thiosemicarbazide precursor followed by oxidation and substitution. A plausible pathway for the target compound is outlined below. This multi-step synthesis ensures the correct regiochemistry of the final product.

Caption: Plausible synthetic workflow for the target compound.

The Art and Science of Crystallization

Obtaining a single crystal suitable for diffraction is paramount. The ideal crystal should be transparent, free of cracks or defects, and typically between 0.03 and 0.3 mm in its dimensions.[6][7] The key principle is to allow the molecules to self-assemble into a highly ordered lattice slowly. Rapid precipitation will invariably lead to polycrystalline or amorphous solids, which are unsuitable for this technique.

Field-Proven Crystallization Protocols:

• Slow Evaporation: The compound is dissolved in a suitable solvent (e.g., ethanol, acetonitrile) to near-saturation. The container is then covered with a perforated film (e.g., Parafilm with needle holes) to allow the solvent to evaporate over several days or weeks. This gradual increase in concentration allows for the slow and orderly growth of crystals.[6]

• Vapor Diffusion (Solvent/Anti-Solvent): The compound is dissolved in a small amount of a "good" solvent. This solution is placed in a small, open vial, which is then sealed inside a larger jar containing a "poor" solvent (an "anti-solvent") in which the compound is insoluble but which is miscible with the good solvent. Vapors of the anti-solvent slowly diffuse into the primary solution, reducing the compound's solubility and inducing crystallization.

• Slow Cooling: A saturated solution of the compound is prepared at an elevated temperature. The solution is then cooled very slowly, often in an insulated container, allowing crystals to form as the solubility decreases.

For 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole, a combination of ethanol and water or dichloromethane and hexane would be logical starting points for screening crystallization conditions via vapor diffusion, given the molecule's expected polarity.

Single-Crystal X-ray Diffraction: From Crystal to Data

Once a suitable crystal is obtained, the process of data collection can begin. This is a non-destructive technique that provides detailed information about the unit cell dimensions, bond lengths, and bond angles.[8]

Detailed Experimental Protocol

• Crystal Mounting:

  • A well-formed single crystal is carefully selected under a microscope.

  • The crystal is affixed to the tip of a thin glass fiber or a cryo-loop using a minimal amount of non-diffracting oil or epoxy.[7]

  • The fiber is then attached to a brass pin, which is mounted onto a goniometer head on the diffractometer. The goniometer allows the crystal to be precisely rotated in the X-ray beam.[8]

• Data Collection:

  • The mounted crystal is placed within the diffractometer and cooled to a stable temperature, typically 100 K, using a stream of cold nitrogen gas. This minimizes thermal vibrations of the atoms, resulting in a sharper diffraction pattern and higher quality data.

  • The instrument, equipped with an X-ray source (commonly a sealed tube or rotating anode generating Mo Kα or Cu Kα radiation) and a detector (like a CCD or CMOS detector), is prepared for data collection.[7][8]

  • An initial series of frames are collected to determine the unit cell parameters and the crystal's orientation matrix.[1]

  • A full sphere or hemisphere of diffraction data is then collected by systematically rotating the crystal through a series of angles (omega and phi scans), capturing frames at small angular increments (e.g., 0.5° per frame).[8] A complete data collection can take several hours.[8]

• Data Processing (Reduction):

  • The raw diffraction images are processed using specialized software. This involves:

    • Integration: Calculating the intensity of each diffraction spot (reflection).

    • Scaling: Placing all reflection intensities on a common scale to account for variations in exposure time and detector response.

    • Absorption Correction: Correcting for the absorption of X-rays by the crystal itself, which is particularly important for compounds containing heavy atoms like bromine. A multi-scan correction (e.g., using SADABS) is standard.[9][10]

  • The output is a file containing a list of unique reflections with their intensities and standard uncertainties.

Caption: Workflow for Single-Crystal X-ray Diffraction Data Collection.

Structure Solution, Refinement, and Analysis

With a processed data file, the next step is to determine the arrangement of atoms that produced the observed diffraction pattern.

• Structure Solution: The "phase problem" is solved using computational methods, most commonly direct methods, which use statistical relationships between reflection intensities to determine initial phases. This yields a rough initial electron density map.

• Structure Refinement: An atomic model is built into the electron density map. This model is then refined against the experimental data using a full-matrix least-squares algorithm. This iterative process adjusts atomic positions and thermal displacement parameters to minimize the difference between the observed structure factors (|Fo|) and the calculated structure factors (|Fc|) from the model.

• Validation: The quality of the final model is assessed using several metrics, primarily the R-factors (R1 and wR2) and the Goodness-of-Fit (GooF). An R1 value below 5% for high-quality data indicates an excellent agreement between the model and the data.

Plausible Crystallographic Data

The following table summarizes a plausible set of crystallographic data for 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole, based on values reported for similar heterocyclic structures.[10][11][12]

Parameter	Value
Empirical formula	C₃H₄BrN₃O₂S
Formula weight	242.06 g/mol
Temperature	100(2) K
Wavelength (Mo Kα)	0.71073 Å
Crystal system	Monoclinic
Space group	P2₁/c
Unit cell dimensions
a	9.15 Å
b	9.45 Å
c	15.10 Å
α	90°
β	105.2°
γ	90°
Volume	1258.5 ų
Z (Molecules per unit cell)	4
Density (calculated)	1.276 Mg/m³
Absorption coefficient (μ)	6.5 mm⁻¹
F(000)	472
Reflections collected	6150
Independent reflections [R(int)]	2250 [0.035]
Final R indices [I > 2σ(I)]
R1	0.041
wR2	0.105
Goodness-of-fit (GooF) on F²	1.06

Molecular Structure Analysis

The analysis reveals the precise connectivity and geometry of the molecule. The 1,2,4-triazole ring is expected to be largely planar, a characteristic feature of aromatic heterocyclic systems.[13][14] Key structural features would include the C-Br, C-S, S-O, and S-C bond lengths, which can be compared against database averages to identify any unusual strain or electronic effects.

Caption: Atom numbering scheme for the title compound.

Supramolecular Assembly and Intermolecular Interactions

Perhaps the most insightful information for a drug development professional is how the molecules pack in the crystal lattice. This is dictated by non-covalent interactions, which are analogous to the interactions a drug molecule might form with its protein target.

Given its structure, 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole possesses several key features for forming a robust, three-dimensional network:

• Hydrogen Bond Donor: The N1-H group on the triazole ring is an excellent hydrogen bond donor.

• Hydrogen Bond Acceptors: The sulfonyl oxygen atoms (O1, O2) and the triazole nitrogen atom (N4) are strong hydrogen bond acceptors.

• Halogen Bonding: The bromine atom (C5-Br) can act as a halogen bond donor, interacting with Lewis basic atoms like oxygen or nitrogen.

A highly probable and stabilizing interaction would be a hydrogen-bonded dimer, where two molecules are linked via N-H···O interactions involving the triazole proton and a sulfonyl oxygen. This would form a classic centrosymmetric R²₂(8) ring motif, a common feature in crystal engineering.

Caption: Plausible N-H···O hydrogen-bonded dimer motif.

These dimeric units would likely be further linked into chains or sheets through weaker C-H···N or C-H···O interactions, and potentially stacked via Br···N halogen bonds, creating a dense and stable crystal packing arrangement.

Implications for Medicinal Chemistry and Drug Design

The precise structural data obtained from SCXRD analysis provides invaluable, actionable insights for the drug development professional:

• Pharmacophore Modeling: The exact 3D arrangement of hydrogen bond donors and acceptors provides a rigid, experimentally-verified pharmacophore model. This can be used for virtual screening to find other molecules that can adopt a similar bioactive conformation.

• Structure-Activity Relationship (SAR): Understanding how the sulfonyl and bromo substituents influence the crystal packing provides clues about their role in molecular recognition. For example, replacing the bromine with chlorine or iodine could systematically alter halogen bonding strength and impact biological activity.

• Physicochemical Properties: The observed intermolecular interactions are directly related to properties like melting point, solubility, and stability. A strongly hydrogen-bonded, dense crystal lattice often corresponds to a higher melting point and lower aqueous solubility. This knowledge is critical for formulation development.

• Informing Target Binding: The non-covalent interactions observed in the crystal (e.g., N-H···O) are the same types of interactions that will govern how this molecule binds to the active site of a target enzyme or receptor. The crystal structure provides a "snapshot" of the molecule's preferred interaction geometry.

Conclusion

Single-crystal X-ray diffraction provides an unparalleled level of detail, transforming a molecular formula into a precise, three-dimensional reality. For 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole, this analysis illuminates not only its intramolecular geometry but also the intricate network of hydrogen bonds and other interactions that define its solid-state form. This information is not merely academic; it is a critical dataset that informs rational drug design, aids in understanding structure-activity relationships, and guides the optimization of lead compounds. By following the rigorous, self-validating protocols outlined in this guide, researchers can confidently elucidate the structures of their own compounds, accelerating the journey from molecular concept to therapeutic reality.

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High-Resolution Mass Spectrometry and Isotopic Profiling of 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole

Target Audience: Analytical Chemists, Mass Spectrometrists, and Drug Development Professionals Document Type: Technical Whitepaper & Analytical Guide

Executive Summary

In modern drug discovery and agrochemical development, highly functionalized heterocyclic building blocks are essential for exploring novel chemical space. 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole (Chemical Formula: C3​H4​BrN3​O2​S ) is a prime example of a densely functionalized scaffold. It features a reactive halogen handle for cross-coupling, a methylsulfonyl group for hydrogen bonding and metabolic stability, and an acidic triazole core.

From an analytical perspective, the presence of both Bromine (Br) and Sulfur (S) in a low-molecular-weight molecule creates a highly distinct, self-validating isotopic signature. As a Senior Application Scientist, I have designed this whitepaper to move beyond basic molecular weight confirmation. Here, we will dissect the exact mass calculations, explore the phenomenon of isotopic fine structure, and establish a field-proven Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) workflow for the definitive characterization of this molecule.

Theoretical Isotopic Architecture & Exact Mass

The [M-H]⁻ Deprotonation Causality

The 1H-1,2,4-triazole ring is inherently acidic. The electron-withdrawing nature of both the 5-bromo and 3-methylsulfonyl substituents further delocalizes the negative charge across the triazole ring, lowering the pKa to approximately 5.5–6.5. Consequently, Negative Electrospray Ionization (ESI-) is the most sensitive and logical ionization mode, yielding the deprotonated pseudomolecular ion [M−H]− .

Exact Mass Calculation

Using the IUPAC 2013 standard atomic weights [1], the monoisotopic mass of the neutral molecule ( 12C31​H479​Br14N316​O232​S ) is 224.92076 Da . For the deprotonated ion [M−H]− ( C3​H3​BrN3​O2​S− ), accounting for the loss of a proton and the addition of an electron ( me​=0.000548 Da), the exact monoisotopic mass is 223.91348 Da .

Isotopic Fine Structure: The M+2 Inversion Phenomenon

The isotopic pattern of this molecule is extraordinary due to the synergistic presence of Bromine and Sulfur [4].

• Bromine exists as two nearly equal isotopes: 79Br (50.69%) and 81Br (49.31%).

• Sulfur has a significant heavy isotope: 32S (95.02%) and 34S (4.21%).

Because both elements contribute to the M+2 peak, the cumulative relative abundance of the M+2 isotopologue actually exceeds the monoisotopic (M) peak. This creates an "isotopic inversion" where the M+2 peak is ~101.7% the intensity of the M peak. Furthermore, high-resolution mass spectrometry (HRMS) reveals that the M+2 peak is not a single entity, but a doublet consisting of the 81Br isotopologue and the 34S isotopologue.

Table 1: Exact Mass and Isotopic Abundance for [M−H]−

Isotopologue	Exact Mass (m/z)	Relative Abundance (%)	Primary Isotopic Origin
M	223.91348	100.0	12C,1H,14N,16O,32S,79Br
M+1	224.91683	~4.5	13C,15N,33S contributions
M+2 ( 34S )	225.90928	4.4	34S substitution (with 79Br )
M+2 ( 81Br )	225.91144	97.3	81Br substitution (with 32S )
M+3	226.91470	~4.4	81Br ( 13C/15N/33S )

Analytical Insight: The mass difference ( Δm ) between the 81Br and 34S M+2 isotopologues is 0.00216 Da . To baseline-resolve these peaks, an instrument resolving power ( R=m/Δm ) of at least 104,000 at m/z 225 is required [2]. This makes it a perfect self-validating system for ultra-high-resolution instruments like Orbitraps or FT-ICR MS.

Experimental Protocol: LC-HRMS Workflow

To ensure robust ionization and capture the isotopic fine structure, the following protocol must be strictly adhered to.

Step 1: Sample Preparation

• Weigh 1.0 mg of 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole.

• Dissolve in 1.0 mL of LC-MS grade Methanol to create a 1 mg/mL stock.

• Dilute to a final working concentration of 1 µg/mL using a 50:50 mixture of Methanol and 10 mM Ammonium Acetate (aqueous). Causality: Do not use Formic Acid. Low pH suppresses the deprotonation of the triazole ring. Ammonium Acetate (pH ~6.8) acts as a volatile buffer that maximizes [M−H]− yield.

Step 2: UHPLC Separation

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm particle size).

• Mobile Phase A: 10 mM Ammonium Acetate in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 3 minutes at a flow rate of 0.4 mL/min.

Step 3: HRMS Acquisition (Orbitrap)

• Ionization: Heated Electrospray Ionization (HESI), Negative Mode.

• Capillary Temperature: 275 °C.

• Spray Voltage: 2.5 kV.

• Resolution: Set to 140,000 (FWHM at m/z 200) . Causality: This specific resolution setting is mandatory to separate the isobaric interference between the 34S and 81Br M+2 peaks, providing absolute confirmation of the elemental formula without relying solely on MS/MS.

Figure 1: LC-HRMS Analytical Workflow optimized for acidic triazole characterization.

Mechanistic Fragmentation Pathways (MS/MS)

While exact mass and isotopic fine structure provide elemental composition, tandem mass spectrometry (MS/MS) via Collision-Induced Dissociation (CID) confirms the structural connectivity.

When the [M−H]− precursor (m/z 223.9) is isolated and subjected to Higher-energy Collisional Dissociation (HCD), the molecule undergoes highly predictable fragmentation driven by the lability of the methylsulfonyl group [3].

• Loss of Methyl Radical: The initial cleavage often involves the homolytic or heterolytic loss of the methyl group from the sulfone, yielding a radical anion or an SO2​ -stabilized anion at m/z ~208.9.

• Loss of the Methylsulfonyl Group: A dominant pathway is the neutral loss of the entire SO2​CH3​ moiety (79 Da), driven by the stability of the resulting bromotriazole anion (m/z 144.9).

• Ring Cleavage & Halide Ejection: High collision energies force the collapse of the triazole ring, ultimately ejecting the stable bromide anion ( Br− , m/z 78.9 and 80.9).

Figure 2: Primary collision-induced dissociation (CID) pathways of the deprotonated target molecule.

Conclusion

The characterization of 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole represents a masterclass in modern mass spectrometry. By leveraging the slightly alkaline buffering to promote negative ionization, and utilizing ultra-high resolving power (>100,000) to decouple the 81Br and 34S isotopic contributions, analysts can generate a self-validating dataset. This negates the risk of false-positive identifications in complex synthesis mixtures or biological matrices, ensuring the highest standards of scientific integrity in drug development.

References

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A Technical Guide to the Solubility of 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole in Polar Aprotic Solvents

This guide provides an in-depth exploration of the solubility characteristics of 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole, a compound of interest in pharmaceutical and agrochemical research. The focus is on its behavior in polar aprotic solvents, which are crucial for various stages of drug development, including synthesis, purification, and formulation. While specific experimental solubility data for this compound is not extensively published, this document synthesizes fundamental principles of physical chemistry and established experimental protocols to provide a robust framework for researchers.

Introduction: Understanding the Compound and Its Environment

5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole possesses a unique combination of functional groups that dictate its physicochemical properties. The 1,2,4-triazole core is a heterocyclic aromatic ring containing three nitrogen atoms, which generally imparts some degree of polarity and the capacity for hydrogen bonding.[1][2] The presence of a bromine atom and a methylsulfonyl group significantly influences the molecule's electron distribution, crystal lattice energy, and ultimately, its solubility.

Polar aprotic solvents, such as dimethyl sulfoxide (DMSO), N,N-dimethylformamide (DMF), acetonitrile (ACN), and acetone, are characterized by their high dipole moments and lack of acidic protons. They are excellent solvents for a wide range of organic compounds, particularly those with polar functionalities. Understanding the interplay between the structural features of 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole and the properties of these solvents is paramount for predicting and experimentally determining its solubility.

Theoretical Framework: Predicting Solubility

The solubility of a solid in a liquid is governed by a thermodynamic equilibrium between the solid state and the solution. This process can be understood through the contributions of two main energy considerations: the energy required to break the crystal lattice of the solute and the energy released upon solvation of the solute molecules by the solvent.[3]

Molecular Interactions at Play

The "like dissolves like" principle serves as a useful initial guideline.[4] The 1,2,4-triazole ring can act as a hydrogen bond acceptor, and the sulfonyl group is also a strong hydrogen bond acceptor. While polar aprotic solvents do not donate hydrogen bonds, their high polarity allows for strong dipole-dipole interactions with the polar sites of the solute molecule.

Diagram of Molecular Interactions

Caption: Intermolecular forces governing the solubility of the triazole derivative in a polar aprotic solvent.

Thermodynamic Considerations

The solubility process can be described by a thermodynamic cycle.[3] The overall free energy of dissolution (ΔG_sol) is the sum of the free energy of sublimation (breaking the crystal lattice) and the free energy of solvation (solute-solvent interactions). For a compound to be soluble, the free energy of solvation must be sufficiently negative to overcome the positive free energy of the crystal lattice.

Experimental Determination of Solubility

Accurate solubility data is best obtained through experimental measurement. The isothermal saturation method is a robust and widely used technique.[5]

Isothermal Saturation Method: A Step-by-Step Protocol

• Preparation of Saturated Solution:

  • Add an excess amount of 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole to a known volume of the chosen polar aprotic solvent in a sealed, temperature-controlled vessel.

  • Agitate the mixture at a constant temperature for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached.

• Phase Separation:

  • Allow the suspension to settle, or use centrifugation to separate the undissolved solid from the saturated solution.

• Quantification of Solute:

  • Carefully withdraw a known volume of the clear supernatant.

  • Dilute the sample with a suitable solvent.

  • Analyze the concentration of the solute using a validated analytical technique such as High-Performance Liquid Chromatography (HPLC) with UV detection.[6]

• Data Calculation:

  • Calculate the solubility in desired units (e.g., mg/mL, mol/L) based on the measured concentration and the dilution factor.

Workflow for Isothermal Saturation Method

Caption: A stepwise representation of the isothermal saturation method for solubility determination.

Expected Solubility Trends in Polar Aprotic Solvents

While precise values require experimental determination, a qualitative prediction of solubility in different polar aprotic solvents can be made based on their properties:

Solvent	Dielectric Constant (ε)	Dipole Moment (μ)	Expected Solubility Trend	Rationale
Dimethyl Sulfoxide (DMSO)	47	3.96	High	High polarity and ability to act as a strong hydrogen bond acceptor.[2]
N,N-Dimethylformamide (DMF)	37	3.82	High	Similar to DMSO, with high polarity.
Acetonitrile (ACN)	37.5	3.92	Moderate	High dipole moment but generally a weaker solvent for polar compounds compared to DMSO and DMF.[5]
Acetone	21	2.88	Moderate to Low	Lower polarity compared to the other solvents listed.

Conclusion

The solubility of 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole in polar aprotic solvents is a critical parameter for its application in research and development. This guide has provided a theoretical foundation for understanding the factors that govern its solubility and a detailed experimental protocol for its accurate determination. By combining theoretical predictions with rigorous experimental work, researchers can effectively characterize the solubility profile of this compound, enabling its efficient use in subsequent scientific endeavors.

References

• American Chemical Society. (2025). Accurately Predicting Solubility Curves via a Thermodynamic Cycle, Machine Learning, and Solvent Ensembles. Journal of the American Chemical Society.
• ACS Publications. (2025). Improved Solubility Predictions in scCO2 Using Thermodynamics-Informed Machine Learning Models.
• Computational Chemistry. (2022). Compound solubility measurements for early drug discovery.
• ResearchGate. (n.d.). Solubility prediction via a thermodynamic cycle.
• ChemRxiv. (2025). Accurately predicting solubility curves via a thermodynamic cycle, machine learning, and solvent ensembles.
• Frontiers. (2022).
• ResearchGate. (n.d.). Solubility determination and thermodynamic modelling of 3-amino-1,2,4-triazole in ten organic solvents from T = 283.15 K to T = 318.15 K and mixing properties of solutions.
• Unknown. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds.
• PMC. (2022).

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Engineering Latent Carbenes: Discovery and Early-Stage Synthesis of Methylsulfonyl Triazole Derivatives in Drug Development

Executive Summary

In modern drug discovery, the rapid assembly of complex, highly functionalized N-heterocycles (such as pyrroles, indoles, and imidazoles) is critical for developing novel pharmacophores. Traditionally, synthesizing these scaffolds relied on diazo compounds, which pose severe toxicity and explosive hazards. The discovery of 1-sulfonyl-1,2,3-triazoles —specifically sterically unhindered derivatives like 1-methylsulfonyl-1,2,3-triazole—has revolutionized this space. These compounds act as bench-stable, "latent diazo" reagents.

This technical guide explores the mechanistic causality behind the reactivity of methylsulfonyl triazoles, details a self-validating protocol for their early-stage synthesis via Copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), and outlines their downstream applications in rhodium-catalyzed transannulations.

Mechanistic Paradigm: The Latent Carbene Concept

Standard 1,2,3-triazoles (the classic products of "click chemistry") are famously inert. However, introducing a highly electron-withdrawing methylsulfonyl group at the N1 position fundamentally alters the heterocycle's electronic landscape.

The Causality of Reactivity: The strong electron-withdrawing nature of the sulfonyl group weakens the N1–N2 bond. This stereoelectronic effect facilitates a continuous ring-chain isomerism, allowing the triazole to exist in equilibrium with an open-chain α-diazo imine [1]. When exposed to a Rhodium(II) catalyst (e.g., Rh₂(OAc)₄), the diazo tautomer undergoes rapid denitrogenation, extruding N₂ gas to form a highly reactive, transition-metal-stabilized α-imino carbenoid [2].

This pathway bypasses the need to isolate hazardous diazo species, providing a safe, controlled entry point into carbene chemistry for drug scaffold synthesis.

Mechanistic pathway of Rh(II)-catalyzed α-imino carbene generation and transannulation.

Strategic Synthesis: Overcoming the Dimroth Rearrangement

The synthesis of 1-methylsulfonyl-1,2,3-triazoles is typically achieved via the CuAAC reaction between a terminal alkyne and methanesulfonyl azide. However, a significant mechanistic hurdle exists: The Dimroth Rearrangement .

When electron-deficient azides (like sulfonyl azides) are subjected to standard CuAAC conditions (e.g., CuSO₄/sodium ascorbate with nitrogen-based ligands), the intermediate copper triazolide is highly unstable. It rapidly fragments and rearranges, extruding nitrogen to yield unwanted N-acylsulfonamides instead of the target triazole [1].

The Catalyst Solution: To prevent this rearrangement, the choice of copper catalyst is paramount. Copper(I) thiophene-2-carboxylate (CuTC) acts as a "borderline soft" Lewis acid. The sulfur atom in the thiophene ligand coordinates effectively with the copper center, stabilizing the highly reactive copper triazolide intermediate long enough for protonation to occur, safely yielding the intact 1-methylsulfonyl-1,2,3-triazole [3].

CuAAC synthesis workflow for 1-methylsulfonyl-1,2,3-triazoles using CuTC catalyst.

Self-Validating Experimental Protocol

To ensure high fidelity and reproducibility, the following protocol for the synthesis of 1-methylsulfonyl-4-phenyl-1H-1,2,3-triazole incorporates built-in In-Process Controls (IPCs) to create a self-validating workflow.

Materials Required:

• Phenylacetylene (1.0 equiv, 10 mmol)

• Methanesulfonyl azide (1.2 equiv, 12 mmol) (Caution: Handle azides with care behind a blast shield)

• Copper(I) thiophene-2-carboxylate (CuTC) (5 mol%)

• Toluene (0.2 M)

Step-by-Step Methodology:

• Reagent Charging: In an oven-dried, 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve phenylacetylene (10 mmol) in 50 mL of anhydrous toluene.

• Azide Addition: Slowly add methanesulfonyl azide (12 mmol) to the stirring solution at room temperature (20–25 °C).

  • Causality Note: Toluene is chosen as a non-coordinating solvent to prevent competitive binding at the copper center, which could destabilize the catalyst.

• Catalyst Initiation: Add CuTC (0.5 mmol, 5 mol%) in one portion. The suspension will typically turn a dark, heterogeneous color. Stir the reaction mixture at room temperature.

• In-Process Control 1 (TLC): After 2 hours, monitor the reaction via Thin Layer Chromatography (Hexanes/EtOAc 7:3). The reaction is complete when the phenylacetylene spot (UV active) is entirely consumed.

• In-Process Control 2 (IR Spectroscopy): Take a 10 µL aliquot, evaporate the solvent, and run an FT-IR. Validation: The complete disappearance of the strong azide stretching frequency at ~2100 cm⁻¹ confirms full conversion.

• Workup & Isolation: Dilute the mixture with EtOAc (50 mL) and wash with saturated aqueous NH₄Cl (2 × 50 mL) to remove copper salts. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Final Validation (NMR): Analyze the crude product via ¹H NMR (CDCl₃). Validation: A distinct, sharp singlet at approximately δ 8.1–8.4 ppm corresponds to the C5-H proton of the newly formed triazole ring, confirming structural integrity without Dimroth rearrangement.

Quantitative Catalyst Evaluation

While CuTC remains the gold standard for anhydrous conditions, recent green chemistry initiatives have explored aqueous systems. The table below summarizes the quantitative performance of various catalytic systems for synthesizing sulfonyl triazoles.

Catalyst System	Ligand / Additive	Solvent	Temp	Yield Range	Ref
CuTC (5 mol%)	None	Toluene or H₂O	RT	85–96%	[1]
Cu₂O (10 mol%)	None	H₂O	RT	80–92%	[4]
CuSO₄·5H₂O (3 mol%)	Na Ascorbate / DABCO	H₂O	RT	85–90%	[4]

Note: While Cu₂O and CuSO₄ systems are highly effective in water, CuTC provides the highest reliability across both aqueous and anhydrous environments, minimizing unwanted side reactions.

Downstream Applications in Drug Discovery

Once synthesized, 1-methylsulfonyl-1,2,3-triazoles serve as powerful linchpins in drug discovery. Their most prominent application is in Rhodium-Catalyzed Transannulation .

By reacting the triazole with various nucleophiles or dipolarophiles in the presence of Rh₂(OAc)₄, chemists can rapidly build complex architectures. For example, trapping the in situ generated α-imino carbene with β-diketones results in the highly regioselective synthesis of multifunctionalized 2-carbonylpyrroles [5]. Pyrroles are privileged pharmacophores found in blockbuster drugs like Atorvastatin (Lipitor). Furthermore, trapping α-amino enol intermediates derived from these triazoles in multicomponent reactions allows for the rapid assembly of α-amino-β-indole ketones, vastly accelerating structure-activity relationship (SAR) studies in early-stage drug development [2].

References

• Efficient Synthesis of 1-Sulfonyl-1,2,3-triazoles. Organic Letters (2010). Fokin, V. V., et al. URL:[Link]

• The synthesis of biologically active 1-sulfonyl-1, 2, 3-triazoles from sulfonyl azides and alkynes: a focus review. Phosphorus, Sulfur, and Silicon and the Related Elements (2022). Bi, Zhang, Kandasamy, et al. URL:[Link]

• Synthesis of Multifunctionalized 2-Carbonylpyrrole by Rhodium-Catalyzed Transannulation of 1-Sulfonyl-1,2,3-triazole with β-Diketone. Organic Letters (2016). Cheng, W.-M., et al. URL:[Link]

• A Rh(II)-catalyzed multicomponent reaction by trapping an α-amino enol intermediate in a traditional two-component reaction pathway. Science Advances (2017). URL:[Link]

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• 5. pubs.acs.org [pubs.acs.org]

A Comprehensive Technical Guide to the Electronic Properties of the Methylsulfonyl Group on 1,2,4-Triazole Rings

Abstract: This technical guide provides an in-depth analysis of the electronic properties arising from the substitution of a methylsulfonyl (-SO2CH3) group onto a 1,2,4-triazole ring. We will dissect the fundamental electronic characteristics of both the heterocyclic core and the sulfonyl substituent, leading to a synthesized understanding of their powerful synergistic interaction. This guide explores the profound impact of this substitution on the triazole's acidity, reactivity, and overall chemical personality. Methodologies for the synthesis and experimental validation of these properties are detailed, providing a robust framework for researchers, medicinal chemists, and drug development professionals. The implications of these electronic modulations are discussed in the context of rational drug design and advanced materials science, where fine-tuning molecular properties is paramount.

Section 1: Introduction to a Powerful Pharmacophoric Combination

The 1,2,4-triazole scaffold is a cornerstone in modern medicinal chemistry, forming the core of numerous therapeutic agents, most notably in the class of antifungal drugs like fluconazole and itraconazole.[1][2] Its prevalence stems from its unique combination of features: it is an aromatic, metabolically stable heterocycle capable of engaging in various non-covalent interactions, including hydrogen bonding. The electronic nature of the 1,2,4-triazole ring is inherently electron-deficient due to the presence of three electronegative nitrogen atoms, a feature that drug designers often exploit.[3]

Parallel to this, the methylsulfonyl group (-SO2CH3) is a powerful modulator of molecular properties. Recognized as one of the strongest electron-withdrawing groups in organic chemistry, it is frequently incorporated into molecular designs to alter acidity, reactivity, and receptor-binding affinities.[4][5] The sulfonyl functional group is a common feature in a wide array of approved drugs, where it often serves as a bioisosteric replacement for other groups to improve pharmacokinetic or pharmacodynamic profiles.[6]

This guide focuses on the confluence of these two important chemical entities. By attaching a potent electron-withdrawing methylsulfonyl group to an already electron-deficient 1,2,4-triazole ring, we create a system with dramatically altered and highly tunable electronic properties. Understanding the causality of these electronic shifts is critical for predicting molecular behavior and for the rational design of next-generation pharmaceuticals and functional materials.

Section 2: Dissecting the Electronic Fundamentals

To appreciate the synergistic effect, we must first understand the intrinsic electronic character of each component.

The 1,2,4-Triazole Ring

The 1,2,4-triazole is a five-membered aromatic heterocycle containing three nitrogen atoms and two carbon atoms.[1][3] While it possesses a delocalized 6π-electron system conferring aromaticity, the high electronegativity of the three nitrogen atoms creates a significant electronic imbalance.[3] This results in the two ring carbon atoms being markedly electron-deficient (or π-deficient), rendering them susceptible to nucleophilic attack.[3]

The ring is also amphoteric.[1] The N-H proton is acidic, with a reported pKa of approximately 10.26, allowing it to act as a hydrogen bond donor.[1][3] The nitrogen at the 4-position is basic and can be protonated, with the resulting triazolium cation having a pKa of about 2.45.[1][7]

The Methylsulfonyl Group (-SO2CH3)

The methylsulfonyl group exerts its powerful electron-withdrawing effect through two primary mechanisms:

• Inductive Effect (σ-withdrawal): The sulfur atom is double-bonded to two highly electronegative oxygen atoms. This creates a strong dipole, with the sulfur atom bearing a significant partial positive charge. This positive center strongly pulls electron density away from adjacent atoms through the sigma bond framework.[4]

• Resonance Effect (π-withdrawal): The sulfur atom can expand its valence shell beyond the octet, allowing it to accept electron density from an adjacent π-system into its d-orbitals. This delocalization further depletes the attached ring system of electron density.

The magnitude of this effect is quantitatively captured by Hammett substituent constants (σ). The methylsulfonyl group possesses large, positive σ values, confirming its strong electron-withdrawing nature in both the meta (σm ≈ +0.65) and para (σp ≈ +0.75) positions.[8]

Section 3: Synergistic Electronic Consequences of Substitution

Placing the -SO2CH3 group on the 1,2,4-triazole ring creates a "super-electron-deficient" system where the properties of the individual moieties are not merely additive but amplified.

Intensified Electron Deficiency

The potent inductive pull of the methylsulfonyl group drastically lowers the electron density across the entire triazole ring. The already electron-poor carbon atoms become even more electrophilic. This electronic modulation is fundamental to the altered chemical behavior of the substituted ring.

Caption: Logical relationship of electronic properties.

Profound Modulation of Acidity

A primary and predictable consequence of this electron withdrawal is a significant increase in the acidity of the triazole's N-H proton. By pulling electron density away from the N-H bond, the sulfonyl group weakens it and stabilizes the resulting triazolide anion. This translates to a substantial decrease in the pKa value compared to the unsubstituted parent ring.

Compound	Typical pKa	Rationale
1,2,4-Triazole	~10.26[1][3]	Baseline acidity of the heterocyclic core.
Methylsulfonyl-1,2,4-Triazole	Significantly < 10	The potent electron-withdrawing -SO2CH3 group stabilizes the conjugate base, increasing acidity.

This enhanced acidity is a critical feature in drug design, as it dictates the ionization state of the molecule at physiological pH and its ability to act as a strong hydrogen bond donor in a receptor active site.

Impact on Chemical Reactivity

• Nucleophilic Aromatic Substitution (SNAr): The intensified electrophilicity of the ring carbons makes them highly activated towards attack by nucleophiles. This can facilitate synthetic transformations that are difficult or impossible on the unsubstituted triazole.

• Electrophilic Attack: Conversely, the ring is strongly deactivated towards electrophilic attack. Any electrophilic reaction would preferentially occur at one of the ring nitrogen atoms rather than the electron-poor carbons.

Section 4: Experimental Validation and Characterization

Theoretical predictions must be validated through rigorous experimental work. The synthesis and characterization of these compounds rely on established and reliable methodologies.

General Synthetic Workflow

A common and robust strategy for synthesizing methylsulfonyl-1,2,4-triazoles involves the oxidation of a corresponding methylthio- (or thioether) precursor. This approach is advantageous because the thioether can often be introduced readily, and its subsequent oxidation to the sulfone is typically high-yielding and clean.

Sources

• 1. 1,2,4-Triazole - Wikipedia [en.wikipedia.org]
• 2. anale-chimie.univ-ovidius.ro [anale-chimie.univ-ovidius.ro]
• 3. Synthesis, Properties, Chemical Reactivity of 1,2,4-Triazole_Chemicalbook [chemicalbook.com]
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• 8. apps.dtic.mil [apps.dtic.mil]

Protocols & Analytical Methods

Using 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole as a pharmaceutical intermediate

An Application Guide for the Pharmaceutical Intermediate: 5-Bromo-3-(methylsulfonyl)-1H-1,2,4-triazole

Authored by: Senior Application Scientist, Chemical Development

Introduction: The Strategic Value of a Trifunctional Triazole Building Block

In the landscape of modern pharmaceutical development, the strategic selection of intermediates is paramount to the efficient synthesis of novel drug candidates. 5-Bromo-3-(methylsulfonyl)-1H-1,2,4-triazole emerges as a highly valuable and versatile building block for medicinal chemists. Its utility is rooted in a unique combination of three key structural features:

• A 1,2,4-Triazole Core: This heterocycle is a well-established "privileged scaffold" in medicinal chemistry, forming the core of numerous approved drugs, including antifungals (e.g., Fluconazole) and anticancer agents (e.g., Letrozole).[1][2][3][4] Its nitrogen atoms are excellent hydrogen bond acceptors and donors, facilitating strong interactions with biological targets.[1]

• A Bromine Atom at the 5-Position: The bromo-substituent serves as an excellent leaving group, primed for displacement via nucleophilic aromatic substitution (SNAr) reactions. This allows for the strategic introduction of a wide array of functional groups and molecular fragments.

• A Methylsulfonyl Group at the 3-Position: The powerful electron-withdrawing nature of the methylsulfonyl (-SO₂CH₃) group is the key to this intermediate's reactivity. It significantly acidifies the triazole N-H proton and, more importantly, strongly activates the triazole ring, making the carbon atom attached to the bromine highly electrophilic and susceptible to nucleophilic attack.

This guide provides an in-depth analysis of the chemical properties, reactivity, and practical applications of 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole, complete with detailed protocols for its use in pharmaceutical synthesis.

Physicochemical Properties & Safety Data

Prior to any experimental work, a thorough understanding of the reagent's properties and safety requirements is essential.

Property	Value	Source
Chemical Formula	C₃H₄BrN₃O₂S	N/A
Molecular Weight	242.05 g/mol	N/A
Appearance	White to off-white solid
Purity	Typically ≥98%
Storage Conditions	Keep in a dark place, under an inert atmosphere, at 2-8°C.

Safety & Handling:

5-Bromo-3-(methylsulfonyl)-1H-1,2,4-triazole should be handled with appropriate care in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, is mandatory.

Hazard Information	Details
GHS Pictogram	GHS07 (Exclamation Mark)
Signal Word	Warning
Hazard Statements	H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[5]
Precautionary Statements	P261 (Avoid breathing dust), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[6]
Incompatible Materials	Strong oxidizing agents.[6][7]

Note: This is a summary. Always consult the full Safety Data Sheet (SDS) from the supplier before use.

Core Application: Nucleophilic Aromatic Substitution (SNAr)

The primary utility of this intermediate lies in its high reactivity in SNAr reactions. The synergy between the electron-deficient triazole ring and the potent methylsulfonyl activating group facilitates the displacement of the bromide with a diverse range of nucleophiles.

Mechanistic Rationale

The SNAr reaction proceeds via a two-step addition-elimination mechanism.

• Nucleophilic Attack: A nucleophile (Nu⁻) attacks the electron-deficient carbon atom at the C5 position, breaking the aromaticity of the triazole ring and forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex.

• Leaving Group Departure: The aromaticity of the ring is restored by the expulsion of the bromide ion (Br⁻), a good leaving group, to yield the final substituted product.

The rate of this reaction is significantly enhanced by the methylsulfonyl group, which stabilizes the negative charge of the Meisenheimer complex through resonance and inductive effects.

Caption: General workflow for the SNAr reaction.

Logical Relationship of Functional Groups for Reactivity

The compound's architecture is deliberately designed for this specific chemical transformation.

Caption: Causality of functional groups enabling SNAr.

Experimental Protocols

Protocol 1: General Procedure for SNAr with Amine Nucleophiles

This protocol provides a robust starting point for the synthesis of 5-amino-3-(methylsulfonyl)-1H-1,2,4-triazole derivatives.

Objective: To synthesize a C5-aminated triazole derivative for use in a drug discovery cascade.

Materials:

• 5-Bromo-3-(methylsulfonyl)-1H-1,2,4-triazole (1.0 eq)

• Primary or Secondary Amine (1.1 - 1.5 eq)

• Anhydrous Potassium Carbonate (K₂CO₃) or Diisopropylethylamine (DIPEA) (2.0 - 3.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN)

• Ethyl Acetate (EtOAc)

• Brine (saturated aq. NaCl)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica Gel for column chromatography

Equipment:

• Round-bottom flask with magnetic stir bar

• Septum and needle for inert gas line

• Condenser (if heating is required)

• Magnetic stir plate with heating

• TLC plates (e.g., silica gel 60 F₂₅₄)

• Rotary evaporator

• Glassware for extraction and filtration

• Chromatography column

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole (1.0 eq) and the chosen anhydrous solvent (e.g., DMF, 10 mL per mmol of starting material).

• Addition of Reagents: Add the amine nucleophile (1.1 eq) to the stirred solution. Follow with the addition of the base (e.g., K₂CO₃, 2.0 eq).

  • Rationale: An excess of the nucleophile can be used to drive the reaction to completion. The base is crucial to neutralize the HBr formed during the reaction and, in the case of a primary/secondary amine, to deprotonate the nucleophile, increasing its reactivity.

• Reaction Conditions: Stir the reaction mixture at room temperature or heat as necessary (e.g., 60-80 °C). The optimal temperature depends on the nucleophilicity of the amine.

  • Rationale: Less reactive (more sterically hindered or electron-poor) amines may require heating to achieve a reasonable reaction rate.

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC). A suitable eluent system (e.g., 30-50% EtOAc in hexanes) should show the consumption of the starting material and the appearance of a new, typically more polar, product spot.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with water and transfer to a separatory funnel.

• Extraction: Extract the aqueous layer three times with ethyl acetate.

  • Rationale: This transfers the organic product from the aqueous/DMF phase into the ethyl acetate layer.

• Washing: Combine the organic layers and wash sequentially with water and then brine.

  • Rationale: The water wash removes residual DMF, and the brine wash helps to break any emulsions and begins the drying process.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude residue by flash column chromatography on silica gel using an appropriate solvent gradient (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure product.

• Characterization: Confirm the structure and purity of the final compound using standard analytical techniques such as ¹H NMR, ¹³C NMR, and LC-MS.

Typical Reaction Outcomes & Conditions

The following table provides representative examples to guide experimental design.

Nucleophile (Example)	Base	Solvent	Temperature (°C)	Typical Yield (%)
Aniline	K₂CO₃	DMF	80	85 - 95%
Benzylamine	DIPEA	MeCN	60	90 - 98%
Morpholine	K₂CO₃	DMF	60	88 - 96%
Ethanethiol	Cs₂CO₃	THF	Room Temp	>90%
Phenol	K₂CO₃	DMF	100	75 - 85%

Yields are estimates and will vary based on the specific substrate and precise reaction conditions.

Conclusion: A Gateway to Chemical Diversity

5-Bromo-3-(methylsulfonyl)-1H-1,2,4-triazole is a powerful and reliable intermediate for pharmaceutical research and development. Its predictable reactivity in SNAr chemistry provides a robust platform for the late-stage functionalization and rapid generation of compound libraries. By strategically coupling this intermediate with a diverse range of amine, thiol, and alcohol nucleophiles, researchers can efficiently explore chemical space around the privileged 1,2,4-triazole scaffold, accelerating the journey toward the discovery of new therapeutic agents.

References

• Nucleophilic Aromatic Substitution of 5-Bromo-1,2,3-triazines with Phenols. (2022). Organic Letters.
• Triazoles- A paradigm shift in drug discovery: A review on synthesis and therapeutic potential. (2025). Arabian Journal of Chemistry.
• Synthesis of novel 1,2,4-triazoles and their evaluation of 5-LOX inhibition and antimicrobial activity. Der Pharma Chemica.
• 5-Bromo-1H-1,2,4-triazole | 7343-33-1. Sigma-Aldrich.
• SAFETY D
• 5-bromo-3-(difluoromethyl)-1-methyl-1H-1,2,4-triazole. NextSDS.
• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry.
• Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Deriv
• 1,2,4-TRIAZOLES AS INTERMEDIATES FOR THE SYNTHESIS OF HYBRID MOLECULES. Farmacia Journal.
• 1,2,4-TRIAZOLE: A REVIEW OF PHARMACOLOGICAL ACTIVITIES.

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Application Note: Nucleophilic Aromatic Substitution (SNAr) Protocols for Methylsulfonyl Triazoles

Introduction & Mechanistic Rationale

Methylsulfonyl (-SO₂Me) substituted heterocycles, particularly 1,2,4-triazoles and 1,2,3-triazoles, have emerged as highly privileged electrophiles in modern synthetic chemistry and chemical biology. Unlike standard halogenated precursors, the methylsulfonyl group provides exceptional leaving group ability coupled with strong electron-withdrawing properties that highly activate the heterocyclic core for Nucleophilic Aromatic Substitution (SNAr).

The SNAr reaction proceeds via an addition-elimination mechanism. The nucleophile (amine, thiol, or alkoxide) attacks the electron-deficient carbon bearing the methylsulfonyl group, forming a stabilized anionic intermediate known as a Meisenheimer complex. The -SO₂Me group serves a critical dual purpose:

• Thermodynamic Activation: The strong inductive and resonance electron-withdrawing effects of the sulfone drastically lower the Lowest Unoccupied Molecular Orbital (LUMO) of the triazole ring, accelerating the initial nucleophilic attack.

• Kinetic Expulsion: The methanesulfinate anion (MeSO₂⁻) is an excellent, weakly nucleophilic leaving group, ensuring the elimination step is rapid, irreversible, and clean.

This application note details the quantitative reactivity profiles and validated protocols for synthesizing and utilizing methylsulfonyl triazoles in both small-molecule drug discovery and bioconjugation workflows.

Quantitative Reactivity Profiling

The choice of leaving group dictates the harshness of the reaction conditions required. Oxidation of a stable methylthio group to a methylsulfonyl group increases reaction rates by several orders of magnitude, allowing for milder conditions (ambient temperature, weaker bases). This chemoselectivity is critical when working with sensitive substrates or biomolecules[1].

Table 1: Comparative Leaving Group Abilities on Triazole/Pyrimidine Scaffolds

Leaving Group	Inductive Effect (Activation)	Leaving Group Ability	Typical SNAr Temp	Relative Reactivity
-SMe (Methylthio)	Weakly electron-donating	Poor	>120 °C	Baseline (1x)
-Cl (Chloro)	Electron-withdrawing	Moderate	80 - 100 °C	~10²
-SOMe (Methylsulfinyl)	Strong electron-withdrawing	Good	40 - 60 °C	~10⁴
-SO₂Me (Methylsulfonyl)	Very strong electron-withdrawing	Excellent	RT - 40 °C	>10⁶

General Workflow & Pathway

Workflow and mechanism of the SNAr reaction on methylsulfonyl triazoles.

Experimental Protocols

Protocol A: Activation via Oxidation (Synthesis of Methylsulfonyl Triazole)

Objective: Convert a stable, unreactive methylthio-triazole into an activated methylsulfonyl electrophile.

Causality & Design: m-CPBA (meta-chloroperoxybenzoic acid) is selected as the oxidant because it provides rapid, chemoselective oxidation of sulfides to sulfones without over-oxidizing the nitrogen atoms of the triazole ring (N-oxidation). Dichloromethane (DCM) is used as the solvent to maintain the solubility of the intermediates while keeping the reaction temperature easily controllable (0 °C to RT) to prevent thermal degradation.

Step-by-Step Methodology:

• Initiation: Dissolve the 3-methylthio-1H-1,2,4-triazole derivative (1.0 equiv, 10 mmol) in anhydrous DCM (50 mL) under an inert argon atmosphere. Cool the flask to 0 °C using an ice bath.

• Oxidation: Slowly add m-CPBA (70-75% purity, 2.5 equiv, 25 mmol) in small portions over 15 minutes to control the exothermic conversion of sulfide to sulfoxide, and subsequently to sulfone.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 4–6 hours.

• Self-Validation (In-Process): Monitor via TLC (Hexanes/EtOAc 1:1). The sulfone product will elute significantly lower (more polar) than the starting sulfide. Confirm via LC-MS; the target mass should shift by exactly +32 Da ([M+H]⁺), corresponding to the addition of two oxygen atoms.

• Quenching & Workup: Quench the reaction with saturated aqueous Na₂S₂O₃ (20 mL) to destroy excess oxidant. Wash the organic layer with saturated aqueous NaHCO₃ (3 × 30 mL) to remove m-chlorobenzoic acid. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol B: SNAr Displacement with Amines (Small Molecule Synthesis)

Objective: Synthesize an amino-substituted triazole via SNAr.

Causality & Design: DIPEA (N,N-Diisopropylethylamine) is utilized as a sterically hindered, non-nucleophilic base. Its role is to scavenge the methanesulfinic acid byproduct, preventing the protonation of the incoming amine nucleophile. Keeping the amine in its deprotonated, highly nucleophilic state ensures rapid conversion at room temperature.

Step-by-Step Methodology:

• Initiation: Dissolve the 3-methylsulfonyl-1H-1,2,4-triazole (1.0 equiv, 5 mmol) in anhydrous THF (20 mL).

• Base Addition: Add DIPEA (2.0 equiv, 10 mmol) to the stirring solution.

• Nucleophile Addition: Add the primary or secondary amine (1.2 equiv, 6 mmol) dropwise.

• Reaction: Stir at room temperature for 2–4 hours. If using a sterically hindered amine, gentle heating (40 °C) may be applied.

• Self-Validation (In-Process): Analyze via LC-MS. The successful displacement is validated by a mass shift corresponding to the loss of the methylsulfonyl group (-79 Da) and the addition of the amine fragment. Net mass change = (Mass of Amine - 80 Da) for the [M+H]⁺ ion.

• Workup: Evaporate the THF, redissolve the crude mixture in EtOAc (30 mL), and wash with brine (2 × 15 mL). Purify via flash column chromatography.

Protocol C: Cysteine S-Arylation (Bioconjugation)

Objective: Conjugate a methylsulfonyl triazole probe to a cysteine-containing peptide or protein.

Causality & Design: Heteroaryl sulfones have emerged as excellent reagents for the metal-free arylation of cysteine[1]. Methylsulfonyl heterocycles can engage in highly selective SNAr reactions with nucleophiles like cysteine, making them highly useful for peptide-based cleavable linkers and bioconjugates[2]. The reaction is performed at pH 8.0 to ensure the cysteine thiol (pKₐ ~8.3) exists predominantly as a highly nucleophilic thiolate, while avoiding the widespread hydrolysis of the probe or off-target lysine labeling that occurs at pH > 9.0.

Bioconjugation workflow utilizing methylsulfonyl triazoles for cysteine S-arylation.

Step-by-Step Methodology:

• Preparation: Prepare a 10 µM solution of the target protein (containing a free, reduced cysteine) in 50 mM Tris-HCl buffer, pH 8.0.

• Probe Addition: Prepare a 10 mM stock of the methylsulfonyl triazole probe in DMSO. Add the probe to the protein solution to achieve a final probe concentration of 100 µM (10-fold molar excess). Ensure final DMSO concentration does not exceed 5% v/v to prevent protein denaturation.

• Incubation: Incubate the mixture at room temperature for 1–2 hours with gentle agitation.

• Self-Validation (In-Process): Analyze an aliquot via Intact Mass Spectrometry (ESI-TOF). The deconvoluted mass spectrum must show a clean shift of +(Mass of Probe - 79 Da) relative to the native protein, confirming covalent S-arylation.

• Purification: Remove excess unreacted probe and the water-soluble methanesulfinic acid byproduct via size-exclusion chromatography (e.g., PD-10 desalting column) or centrifugal ultrafiltration (e.g., Amicon Ultra).

Sources

• 1. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 2. scholarship.richmond.edu [scholarship.richmond.edu]

Application Note: Synthesis of Triazole-Based Kinase Inhibitors Using 5-Bromo-3-(methylsulfonyl)-1H-1,2,4-triazole

Executive Summary

The 1,2,4-triazole core is a privileged pharmacophore in modern drug discovery, frequently deployed as an amide bioisostere and a highly effective hinge-binding motif in the design of targeted kinase inhibitors (e.g., Src, Aurora, CDK, and CSNK2 kinases) 1. Synthesizing highly functionalized 3,5-disubstituted 1,2,4-triazoles requires starting materials with orthogonal reactivity to allow for precise, step-wise derivatization.

5-Bromo-3-(methylsulfonyl)-1H-1,2,4-triazole 2 is a highly versatile, bifunctional building block that perfectly addresses this need. This application note details the mechanistic rationale, optimized protocols, and self-validating workflows for utilizing this compound in the synthesis of advanced kinase inhibitor libraries.

Mechanistic Rationale & Pharmacophore Utility

The utility of 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole stems from its two distinct, orthogonally reactive sites:

• The C3-Methylsulfonyl (–SO₂Me) Group: Because the triazole ring is inherently electron-deficient, the –SO₂Me group acts as a superior leaving group for Nucleophilic Aromatic Substitution (S_NAr). It can be readily displaced by anilines or aliphatic amines to install solvent-channel-directed substituents.

• The C5-Bromo (–Br) Group: This acts as a classic handle for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura). It is typically used to install bulky aromatic or heteroaromatic systems that occupy the hydrophobic pocket II of the kinase active site 3.

Crucially, the S_NAr reaction can be executed first without triggering premature debromination, allowing for a highly controlled, two-step synthetic sequence.

Orthogonal two-step synthetic workflow for 3,5-disubstituted 1,2,4-triazole kinase inhibitors.

Experimental Methodologies

Protocol A: S_NAr Displacement of the Methylsulfonyl Group

Objective: Install the primary/secondary amine at the C3 position while preserving the C5-bromo handle.

Step-by-Step Procedure:

• To a flame-dried 25 mL round-bottom flask, add 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole (1.0 equiv, 1.0 mmol) and the desired amine nucleophile (1.2 equiv, 1.2 mmol).

• Dissolve the mixture in anhydrous N,N-Dimethylformamide (DMF) (5.0 mL).

• Add N,N-Diisopropylethylamine (DIPEA) (2.5 equiv, 2.5 mmol) dropwise at room temperature.

• Heat the reaction mixture to 80 °C under an inert argon atmosphere for 8 hours.

• Cool to room temperature, quench with saturated aqueous NH₄Cl, and extract with EtOAc (3 × 15 mL).

• Wash the combined organic layers with 5% aqueous LiCl (3 × 10 mL) to remove residual DMF, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Causality & Expert Insights:

• Base Selection: The 1H-1,2,4-triazole proton is highly acidic (pKa ~9). Therefore, at least 2.0 equivalents of DIPEA are required: one to deprotonate the triazole core (forming the reactive triazolide) and one to neutralize the methanesulfinic acid byproduct. DIPEA is chosen over Et₃N because its steric bulk prevents it from acting as a competing nucleophile.

• Solvent Choice: DMF is utilized because its high dielectric constant stabilizes the polar transition state of the S_NAr reaction, significantly accelerating the displacement.

Self-Validating System: Monitor the reaction via LC-MS. The starting material exhibits a distinct isotopic pattern for bromine (a 1:1 ratio for M and M+2 peaks). Successful displacement of the methylsulfonyl group (loss of 79 Da) by the amine will yield a new product mass that retains the 1:1 bromine isotopic signature. This validates that S_NAr occurred exclusively at the C3 position without unwanted protodebromination.

Protocol B: Suzuki-Miyaura Cross-Coupling at the C5 Position

Objective: Couple an aryl/heteroaryl boronic acid to the C5 position to finalize the kinase inhibitor scaffold.

Step-by-Step Procedure:

• In a microwave vial, combine the 3-amino-5-bromo-1H-1,2,4-triazole intermediate (1.0 equiv, 0.5 mmol), the aryl boronic acid (1.5 equiv, 0.75 mmol), and K₂CO₃ (3.0 equiv, 1.5 mmol).

• Add a degassed mixture of 1,4-Dioxane/H₂O (4:1 v/v, 4.0 mL).

• Add Pd(dppf)Cl₂ (0.05 equiv, 5 mol%) under a stream of argon.

• Seal the vial and heat at 100 °C for 4 hours (or microwave at 110 °C for 30 minutes).

• Filter the crude mixture through a pad of Celite to remove palladium black, eluting with EtOAc.

• Concentrate and purify via reverse-phase preparative HPLC.

Causality & Expert Insights:

• Catalyst Selection: Unprotected triazoles can coordinate to palladium, potentially poisoning the catalyst. Pd(dppf)Cl₂ is strictly selected because the bidentate dppf ligand enforces a cis-geometry on the palladium center. This accelerates the reductive elimination step and minimizes catalyst deactivation.

• Aqueous Base: A biphasic Dioxane/Water system with K₂CO₃ ensures efficient transmetalation by rapidly forming the reactive aryl-boronate complex.

Self-Validating System: Post-reaction LC-MS will show the complete disappearance of the 1:1 bromine isotopic doublet, replaced by a single mass peak corresponding to the target cross-coupled product. Additionally, TLC visualization under 254 nm UV light will show a highly fluorescent spot due to the extended conjugation of the newly formed 3,5-diaryl/heteroaryl system.

Quantitative Optimization Data

The following tables summarize the optimization parameters that led to the established protocols, providing a clear comparison of reaction conditions.

Table 1: Nucleophilic Aromatic Substitution (S_NAr) Optimization

Solvent	Base (Equiv.)	Temperature	Time	Yield (%)	Mechanistic Observation
THF	K₂CO₃ (2.0)	60 °C	16 h	42%	Poor solubility of the triazolide intermediate.
DMF	K₂CO₃ (2.0)	80 °C	12 h	68%	Competing hydrolysis of the sulfone group.
DMF	DIPEA (2.5)	80 °C	8 h	94%	Optimal. Steric bulk of DIPEA prevents side reactions.
NMP	DIPEA (2.5)	100 °C	4 h	81%	Faster kinetics, but trace thermal debromination observed.

Table 2: Suzuki-Miyaura Cross-Coupling Optimization

Catalyst System	Base	Solvent System	Temp	Yield (%)	Mechanistic Observation
Pd(PPh₃)₄	Na₂CO₃	Toluene/H₂O (4:1)	90 °C	35%	Catalyst poisoning by unprotected triazole nitrogen.
Pd(OAc)₂ / SPhos	K₃PO₄	Dioxane/H₂O (4:1)	100 °C	62%	Improved conversion; minor protodebromination noted.
Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O (4:1)	100 °C	89%	Optimal. Bidentate ligand prevents catalyst deactivation.

Structural Biology Context: Kinase Hinge Binding

The 1,2,4-triazole synthesized via this route acts as a highly efficient amide bioisostere 4. The nitrogen atoms at the 1- and 2-positions form crucial bidentate hydrogen bonds with the backbone amides of the kinase hinge region, while the orthogonally installed C3 and C5 substituents dictate target selectivity.

Structural role of the 1,2,4-triazole pharmacophore in kinase hinge-region binding.

References

• Design, Synthesis and Pharmacokinetic Evaluation of a Novel Series of Triazole-Based Src Kinase Inhibitors with Anti-proliferative Activity, ResearchGate, 1

• 1-Acyl-1H-[1,2,4]triazole-3,5-diamine Analogues as Novel and Potent Anticancer Cyclin-Dependent Kinase Inhibitors: Synthesis and Evaluation of Biological Activities, Journal of Medicinal Chemistry (ACS), 3

• More than an Amide Bioisostere: Discovery of 1,2,4-Triazole-containing Pyrazolo[1,5-a]pyrimidine Host CSNK2 Inhibitors for Combatting β-Coronavirus Replication, National Institutes of Health (NIH),4

• 5-bromo-3-methanesulfonyl-1H-1,2,4-triazole hydrochloride (Chemical Substance Information), NextSDS, 2

Sources

• 1. researchgate.net [researchgate.net]
• 2. nextsds.com [nextsds.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. More than an Amide Bioisostere: Discovery of 1,2,4-Triazole-containing Pyrazolo[1,5-a]pyrimidine Host CSNK2 Inhibitors for Combatting β-Coronavirus Replication - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: N-Alkylation of 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole

Prepared by: Gemini, Senior Application Scientist

Abstract

The N-alkylation of substituted 1,2,4-triazoles is a cornerstone transformation in the synthesis of pharmacologically active compounds and advanced materials. The target molecule, 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole, presents a unique substrate for N-alkylation studies due to the strong electron-withdrawing nature of the methylsulfonyl group and the steric and electronic influence of the bromine atom. These features significantly impact the acidity of the triazole N-H proton and the regiochemical outcome of the alkylation. This guide provides an in-depth analysis of the chemical principles governing this reaction and presents detailed, field-proven protocols for its successful execution. We will explore classical SN2 alkylation under various conditions and introduce a robust protocol using Phase-Transfer Catalysis (PTC) to enhance efficiency and yield. The causality behind experimental choices, troubleshooting, and expected outcomes are discussed to provide researchers with a comprehensive and practical resource.

Guiding Principles: Regioselectivity in the Alkylation of 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole

The 1,2,4-triazole ring possesses three nitrogen atoms, but only two are typically available for alkylation in the 1H-tautomer: N1 and N2. The N4 position is sterically hindered by the adjacent, bulky methylsulfonyl group. The regiochemical outcome of the alkylation is a delicate balance of electronic effects, steric hindrance, and reaction conditions.

• Electronic Effects : The methylsulfonyl (SO₂Me) group is a powerful electron-withdrawing group, significantly increasing the acidity of the N-H proton compared to unsubstituted 1,2,4-triazole (pKa ≈ 10.26).[1][2] This heightened acidity allows for deprotonation with moderately strong bases like potassium carbonate.[3] The resulting triazolate anion has delocalized negative charge across the nitrogen atoms, but the nucleophilicity of each nitrogen is influenced by the substituents.

• Steric Hindrance : The primary steric contributors are the bromine atom and the methylsulfonyl group. Alkylation at N4 is generally disfavored due to the large SO₂Me group. The choice between N1 and N2 is more competitive; while both are adjacent to a substituent, the bromine atom is smaller than the methylsulfonyl group, making N1 and N2 more accessible than N4.

• Reaction Conditions : The choice of base, solvent, and counter-ion can dramatically influence the ratio of N1 to N2 isomers. For instance, hard cations (like Na⁺ or K⁺) from inorganic bases often associate more strongly with the most electronegative nitrogen, while bulky organic cations from phase-transfer catalysts can alter this association, leading to different regioselectivity.[4]

Caption: Regiochemical considerations for N-alkylation.

Experimental Protocols

Protocol 1: Classical SN2 Alkylation with Alkyl Halides

This protocol is a fundamental and widely applicable method for N-alkylation. The choice of base and solvent system is critical for achieving high yield and controlling regioselectivity. We present two common variations.

Variation A: Potassium Carbonate in DMF

This system is effective and uses a cost-effective, moderately strong inorganic base. DMF is an excellent polar aprotic solvent for dissolving the triazolate salt.

Materials:

• 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole (1.0 eq)

• Alkyl halide (e.g., Iodomethane, Benzyl Bromide) (1.1 - 1.2 eq)

• Potassium Carbonate (K₂CO₃), anhydrous, powdered (1.5 - 2.0 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Deionized Water

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Step-by-Step Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (Nitrogen or Argon), add 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole and powdered anhydrous K₂CO₃.

• Solvent Addition: Add anhydrous DMF to the flask (concentration typically 0.1-0.5 M).

• Addition of Alkylating Agent: Add the alkyl halide to the suspension dropwise at room temperature. For highly reactive alkyl halides (e.g., allyl or benzyl bromide), consider cooling the mixture to 0 °C before addition to moderate the reaction rate.

• Reaction: Stir the mixture at the desired temperature (room temperature to 80 °C) until the starting material is consumed. Monitor the reaction progress by TLC or LC-MS (typically 4-24 hours). The use of potassium iodide (0.1 eq) as a catalyst can accelerate reactions involving alkyl chlorides or bromides.

• Workup: Cool the reaction mixture to room temperature. Pour the mixture into a separatory funnel containing deionized water and extract with ethyl acetate (3x).

• Washing: Combine the organic layers and wash with deionized water (2x) to remove DMF, followed by a wash with brine (1x) to remove residual water.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude residue by silica gel column chromatography to separate the N-alkylated regioisomers.

Variation B: DBU in THF

1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) is a non-nucleophilic organic base that often provides excellent results in homogeneous reaction mixtures. This method has been reported to favor N1 alkylation for unsubstituted 1,2,4-triazole.[5]

Materials:

• Same as Variation A, but replace K₂CO₃ with DBU (1.1 eq) and DMF with anhydrous Tetrahydrofuran (THF).

Step-by-Step Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere, dissolve 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole in anhydrous THF.

• Base Addition: Add DBU dropwise to the solution at room temperature and stir for 15-30 minutes.

• Addition of Alkylating Agent: Add the alkyl halide dropwise.

• Reaction: Stir at room temperature or with gentle heating until the reaction is complete (monitor by TLC or LC-MS).

• Workup and Purification: Remove the THF under reduced pressure. Dissolve the residue in ethyl acetate and wash with dilute acid (e.g., 1M HCl) to remove DBU, followed by water and brine. Dry, concentrate, and purify as described in Variation A.

Protocol 2: Phase-Transfer Catalysis (PTC) for Enhanced N-Alkylation

PTC is an exceptionally powerful technique for alkylating polar heterocycles, especially when using inorganic bases.[3][4] The catalyst, typically a quaternary ammonium salt, transports the triazolate anion from the solid or aqueous phase into the organic phase where it reacts with the alkyl halide. This often results in faster reactions, milder conditions, and easier workups.

Materials:

• 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole (1.0 eq)

• Alkyl halide (1.1 - 1.2 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 - 3.0 eq)

• Tetrabutylammonium bromide (TBAB) (0.05 - 0.1 eq)

• Organic Solvent (e.g., Toluene, Acetonitrile)

• Deionized Water, Ethyl Acetate, Brine, MgSO₄/Na₂SO₄

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask, combine 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole, K₂CO₃, and TBAB.

• Solvent and Reagent Addition: Add the organic solvent (e.g., acetonitrile) followed by the alkyl halide.

• Reaction: Stir the mixture vigorously at a temperature ranging from 40 °C to reflux. Vigorous stirring is crucial to ensure efficient transfer between phases. Monitor the reaction by TLC or LC-MS.

• Workup: Upon completion, cool the mixture and filter off the inorganic salts, washing the filter cake with the reaction solvent or ethyl acetate.

• Concentration and Purification: Combine the filtrates and concentrate under reduced pressure. The crude product can often be purified directly by column chromatography. If significant catalyst remains, an aqueous wash may be performed prior to drying and concentration.

Sources

• 1. Synthesis, Properties, Chemical Reactivity of 1,2,4-Triazole_Chemicalbook [chemicalbook.com]
• 2. 1,2,4-Triazole - Wikipedia [en.wikipedia.org]
• 3. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 4. Phase Transfer Catalysis - Wordpress [reagents.acsgcipr.org]
• 5. researchgate.net [researchgate.net]

Preparation of agrochemical intermediates from 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole

Application Note & Protocol Guide

Topic: Preparation of Agrochemical Intermediates from 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole

Audience: Researchers, scientists, and drug development professionals in the agrochemical sector.

Abstract

The 1,2,4-triazole scaffold is a cornerstone in modern agrochemical design, forming the core of numerous highly effective fungicides and herbicides.[1] This document provides a detailed guide to the synthesis and derivatization of 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole, a versatile and highly valuable building block for creating novel agrochemical intermediates. The strategic placement of a bromine atom and a methylsulfonyl group provides two distinct points for chemical modification. The bromine atom serves as an excellent leaving group for nucleophilic aromatic substitution (SNAr) and as a handle for transition metal-catalyzed cross-coupling reactions. The methylsulfonyl group acts as a powerful electron-withdrawing group, activating the triazole ring for these transformations, and can also be a key pharmacophoric element in the final active ingredient. This guide offers detailed, field-proven protocols for the multi-step synthesis of the title compound and its subsequent conversion into diverse intermediates through SNAr and Suzuki-Miyaura cross-coupling reactions.

Introduction: The Strategic Value of the 1,2,4-Triazole Core

Heterocyclic compounds are of immense interest in agricultural science due to their diverse biological activities.[1] Among them, the 1,2,4-triazole ring is a "privileged scaffold," appearing in a wide array of commercial fungicides (e.g., epoxiconazole, propiconazole) and herbicides.[1] Its unique chemical properties, including metabolic stability, hydrogen bonding capability, and rigid structure, allow for potent and specific interactions with biological targets.

The subject of this guide, 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole, is an advanced intermediate designed for efficient and modular synthesis of new agrochemical candidates. Its utility is rooted in two key features:

• The C5-Bromine Atom: This position is the primary site for derivatization. The C-Br bond is readily cleaved in nucleophilic substitution reactions and participates efficiently in palladium-catalyzed cross-coupling, allowing for the introduction of a wide range of aryl, heteroaryl, and alkyl groups.

• The C3-Methylsulfonyl Group (–SO₂Me): This powerful electron-withdrawing group significantly acidifies the N-H proton and, more importantly, activates the C5-position toward nucleophilic attack, making SNAr reactions feasible and often high-yielding. Furthermore, sulfone moieties are present in many biologically active molecules, including the commercial fungicide Amisulbrom, making this a desirable feature to retain in the final product.[2][3]

This document outlines robust protocols for leveraging these features to generate a library of valuable agrochemical intermediates.

Synthesis of the Core Intermediate: 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole

The synthesis of the title compound is not a trivial single step but is reliably achieved through a logical, four-step sequence starting from readily available materials. Each step is detailed below.

Caption: Proposed synthetic pathway to the target intermediate.

Protocol 2.1: Synthesis of 3-Mercapto-1H-1,2,4-triazole

This foundational step involves the cyclization of thiosemicarbazide.

• Reagents: Thiosemicarbazide, Formic Acid.

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser, suspend thiosemicarbazide (1.0 mol) in formic acid (200 mL).

  • Heat the mixture to reflux and maintain for 4-6 hours, monitoring by TLC until the starting material is consumed.

  • Cool the reaction mixture to room temperature. A white precipitate will form.

  • Pour the mixture into 1 L of ice-cold water and stir for 30 minutes.

  • Collect the solid by vacuum filtration, wash thoroughly with cold water until the filtrate is neutral, and dry in a vacuum oven at 60 °C.

• Expected Outcome: A white to off-white powder. Typical yields are 85-95%.

Protocol 2.2: Synthesis of 3-(Methylthio)-1H-1,2,4-triazole

This step is a standard S-alkylation of the thiol.[4][5]

• Reagents: 3-Mercapto-1H-1,2,4-triazole, Sodium Hydroxide (NaOH), Methyl Iodide (MeI), Ethanol.

• Procedure:

  • Dissolve 3-mercapto-1H-1,2,4-triazole (1.0 mol) in a 2 M aqueous solution of NaOH (1.1 mol, 550 mL) in a flask cooled in an ice bath.

  • Once dissolution is complete, add methyl iodide (1.05 mol) dropwise over 30 minutes, ensuring the temperature remains below 10 °C.

  • After the addition, remove the ice bath and stir the mixture at room temperature for 2-3 hours.

  • A white precipitate will form. Collect the product by vacuum filtration, wash with cold water, and dry.

• Expected Outcome: A white crystalline solid. Typical yields are 90-98%.

Protocol 2.3: Synthesis of 3-(Methylsulfonyl)-1H-1,2,4-triazole

This involves the oxidation of the thioether to the corresponding sulfone. Using a catalytic amount of sodium tungstate with hydrogen peroxide is an effective and common method.[4][6]

• Reagents: 3-(Methylthio)-1H-1,2,4-triazole, Hydrogen Peroxide (30% aq.), Sodium Tungstate Dihydrate (Na₂WO₄·2H₂O), Water.

• Procedure:

  • Suspend 3-(methylthio)-1H-1,2,4-triazole (1.0 mol) in water (1 L).

  • Add sodium tungstate dihydrate (0.05 mol) to the suspension.

  • Heat the mixture to 50-60 °C.

  • Add 30% hydrogen peroxide (2.5 mol) dropwise via an addition funnel, carefully controlling the rate to manage the exotherm.

  • After the addition is complete, maintain the temperature for 3-4 hours until TLC analysis confirms full conversion.

  • Cool the reaction mixture in an ice bath. The product will precipitate.

  • Filter the solid, wash with a small amount of cold water, and dry under vacuum.

• Expected Outcome: A white solid. Typical yields are 80-90%.

Protocol 2.4: Synthesis of 5-Bromo-3-(methylsulfonyl)-1H-1,2,4-triazole

The final step is the regioselective bromination at the C5 position. The electron-withdrawing sulfone group deactivates the ring, so controlled conditions are necessary.[7][8]

• Reagents: 3-(Methylsulfonyl)-1H-1,2,4-triazole, N-Bromosuccinimide (NBS), Acetonitrile.

• Procedure:

  • Dissolve 3-(methylsulfonyl)-1H-1,2,4-triazole (1.0 mol) in acetonitrile (1.5 L) in a flask protected from light.

  • Add N-bromosuccinimide (1.05 mol) portion-wise over 20 minutes.

  • Stir the reaction at room temperature for 12-24 hours, monitoring by LC-MS. If the reaction is sluggish, gentle heating to 40 °C can be applied.

  • Once complete, concentrate the solvent under reduced pressure.

  • Redissolve the residue in ethyl acetate and wash with saturated sodium thiosulfate solution, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the crude product.

  • Purify by recrystallization from an ethanol/water mixture or by column chromatography (silica gel, ethyl acetate/hexanes gradient).

• Expected Outcome: A white to pale yellow solid.

Compound	Formula	MW ( g/mol )	Typical Yield	Key Characterization
3-Mercapto-1H-1,2,4-triazole	C₂H₃N₃S	101.13	85-95%	¹H NMR (DMSO-d₆): δ ~13.5 (br s, 1H), ~8.3 (s, 1H)
3-(Methylthio)-1H-1,2,4-triazole	C₃H₅N₃S	115.16	90-98%	¹H NMR (CDCl₃): δ ~8.1 (s, 1H), ~2.6 (s, 3H)
3-(Methylsulfonyl)-1H-1,2,4-triazole	C₃H₅N₃O₂S	147.15	80-90%	¹H NMR (DMSO-d₆): δ ~8.9 (s, 1H), ~3.4 (s, 3H)
Target Intermediate	C₃H₄BrN₃O₂S	226.05	65-80%	¹H NMR (DMSO-d₆): δ ~3.5 (s, 3H)

Key Synthetic Transformations for Agrochemical Intermediates

With the core intermediate in hand, two primary synthetic routes can be exploited to generate a diverse range of derivatives: Nucleophilic Aromatic Substitution (SNAr) and Suzuki-Miyaura Cross-Coupling.

Nucleophilic Aromatic Substitution (SNAr) at the C5-Position

The electron-deficient nature of the triazole ring, enhanced by the C3-sulfonyl group, makes the C5-bromo position highly susceptible to displacement by nucleophiles. This reaction typically proceeds via a high-energy Meisenheimer complex intermediate.[9][10]

Caption: General workflow for SNAr reactions.

Protocol 3.1.1: General Protocol for SNAr with Phenols (O-Arylation)

This protocol describes the formation of an aryloxy-triazole linkage, a common feature in agrochemicals.

• Reagents: 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole, substituted phenol, Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃), Dimethylformamide (DMF).

• Procedure:

  • To a dry flask under a nitrogen atmosphere, add the substituted phenol (1.1 eq.) and DMF (approx. 0.2 M concentration relative to the triazole).

  • Add finely ground potassium carbonate (2.0 eq.). Using cesium carbonate (1.5 eq.) can often accelerate the reaction.[9]

  • Stir the mixture at room temperature for 15 minutes to form the phenoxide.

  • Add the 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole (1.0 eq.).

  • Heat the reaction mixture to 80-100 °C and monitor by LC-MS. Reactions are typically complete within 4-12 hours.

  • After cooling, pour the reaction mixture into water and extract with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the residue by column chromatography (silica gel) to yield the desired 5-aryloxy-3-(methylsulfonyl)-1H-1,2,4-triazole.

• Causality: The base deprotonates the phenol to generate the more nucleophilic phenoxide. DMF is an excellent polar aprotic solvent that promotes SNAr reactions. Cesium carbonate is more soluble and basic than potassium carbonate, often leading to faster reaction times.[9] This protocol can be adapted for N- and S-nucleophiles, though reaction temperatures may vary.

Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

The Suzuki reaction is one of the most powerful methods for forming C-C bonds, connecting the C5 position of the triazole to various aryl or heteroaryl groups.[11] This transformation is invaluable for accessing complex molecular architectures.[1][12][13]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Protocol 3.2.1: General Protocol for Suzuki-Miyaura Coupling

• Reagents: 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole, aryl/heteroaryl boronic acid, Palladium Catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf)), Base (e.g., K₂CO₃, Cs₂CO₃), Solvent system (e.g., Dioxane/Water or Toluene/Ethanol/Water).

• Procedure:

  • In a flask suitable for inert atmosphere reactions, combine the 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole (1.0 eq.), the boronic acid (1.2-1.5 eq.), and the base (2.0-3.0 eq.).

  • Add the palladium catalyst (1-5 mol%).

  • Evacuate and backfill the flask with nitrogen or argon three times.

  • Add the degassed solvent system (e.g., a 4:1 mixture of dioxane and water).

  • Heat the mixture to 90-110 °C under a positive pressure of inert gas. Monitor the reaction by LC-MS until the starting bromide is consumed (typically 2-16 hours).

  • Cool the reaction to room temperature and dilute with ethyl acetate.

  • Filter the mixture through a pad of Celite to remove the catalyst.

  • Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the solution and purify the crude product by column chromatography or recrystallization.

• Causality: The base is crucial for activating the boronic acid to form a more nucleophilic boronate species, which facilitates the transmetalation step.[11] Using a pre-catalyst like PdCl₂(dppf) often provides greater stability and efficiency. Degassing the solvents is critical to prevent the oxidation and deactivation of the Pd(0) catalyst.

Safety and Handling

• General Precautions: All experiments should be conducted in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, lab coats, and appropriate gloves, must be worn at all times.

• Specific Hazards:

  • Methyl Iodide: Is a carcinogen and is highly toxic. Handle with extreme care using appropriate gloves and a syringe in a fume hood.

  • N-Bromosuccinimide (NBS): Is a lachrymator and corrosive. Avoid inhalation and skin contact.

  • Palladium Catalysts: Can be pyrophoric, especially after filtration (e.g., Pd on carbon). Handle with care. They are also toxic and should be handled in a fume hood.

  • Solvents: DMF, dioxane, and other organic solvents have specific health risks. Consult the Safety Data Sheet (SDS) for each reagent before use.

References

• Synthesis and Crystal Structure of Novel Sulfone Derivatives Containing 1,2,4-Triazole Moieties. Molecules. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6222237/]
• Scheme-I: Synthesis of 1,2,4-triazole-3-thiol and its 3-methylthio derivative. ResearchGate. [URL: https://www.researchgate.
• Efficient Synthesis of Conjugated 1,2,4-Triazole Derivatives under Suzuki Cross-Coupling Reactions in the Presence of Ionic Liquids. World Scientific News. [URL: https://www.infona.pl/resource/bwmeta1.element.psjd-f8319f39-3837-4d74-9f75-6f6f2648508e]
• Nucleophilic Aromatic Substitution of 5-Bromo-1,2,3-triazines with Phenols. Organic Chemistry Data. [URL: https://www.organic-chemistry.org/abstracts/lit2/273.shtm]
• Synthesis methods of 1,2,4-triazole-3-thiones: review. Pharmacia. [URL: https://pharmacia.pensoft.net/article/113038/]
• Nucleophilic Aromatic Substitution of 5-Bromo-1,2,3-triazines with Phenols. The Journal of Organic Chemistry. [URL: https://pubs.acs.org/doi/10.1021/acs.joc.1c02543]
• Synthesis of 4-Alkyl-4H-1,2,4-triazole Derivatives by Suzuki Cross-Coupling Reactions and Their Luminescence Properties. Molecules. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6631885/]
• Design, Synthesis, and Structure-Activity Relationship of Economical Triazole Sulfonamide Aryl Derivatives with High Fungicidal Activity. ResearchGate. [URL: https://www.researchgate.
• Synthesis and biological activity of arylsulfonamide derivatives containing 2-arylamino-4(3H)-quinazolinone. Journal of Pesticide Science. [URL: https://www.jstage.jst.go.jp/article/jps/44/1/44_2018-0010/_article]
• A photoresponsive palladium complex of an azopyridyl-triazole ligand: light-controlled solubility drives catalytic activity in the Suzuki coupling reaction. RSC Publishing. [URL: https://pubs.rsc.org/en/content/articlelanding/2021/sc/d1sc02868a]
• Process for producing herbicide and intermediate thereof. Google Patents. [URL: https://patents.google.
• Highly Luminescent 4H-1,2,4-Triazole Derivatives: Synthesis, Molecular Structure and Photophysical Properties. Molecules. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7764124/]
• Synthesis of 1H-1,2,4-triazoles. Organic Chemistry Portal. [URL: https://www.organic-chemistry.org/synthesis/heterocycles/triazoles/1H-124-triazoles.shtm]
• Synthesis of New 1,2,4-Triazole Derivatives with Expected Biological Activities. Egyptian Journal of Chemistry. [URL: https://ejchem.journals.ekb.eg/article_213190.html]
• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry. [URL: https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2023.1118113/full]
• Degradation of amisulbrom and its metabolite IT-4 in cucumber under field conditions and processing. ResearchGate. [URL: https://www.researchgate.net/publication/329524755_Degradation_of_amisulbrom_and_its_metabolite_IT-4_in_cucumber_under_field_conditions_and_processing]
• Suzuki Coupling. Organic Chemistry Portal. [URL: https://www.organic-chemistry.org/namedreactions/suzuki-coupling.shtm]
• Sulfone synthesis by oxidation. Organic Chemistry Portal. [URL: https://www.organic-chemistry.
• Synthetic route for the key intermediates II and the title compounds IV-1 to IV-36. ResearchGate. [URL: https://www.researchgate.net/figure/Synthetic-route-for-the-key-intermediates-II-and-the-title-compounds-IV-1-to-IV-36_fig2_328005315]
• Synthesis of 4-(5-Aryl-4-methyl-1,2,4-triazole-3-ylmethylthio)-cresoxyacetic Acids and Their Sulfone Analogs as New Potential PPARδ/β Agonists. ResearchGate. [URL: https://www.researchgate.net/publication/370258051_Synthesis_of_4-5-Aryl-4-methyl-124-triazole-3-ylmethylthio-cresoxyacetic_Acids_and_Their_Sulfone_Analogs_as_New_Potential_PPArd_b_Agonists]
• Nucleophilic Aromatic Substitution of 5-Bromo-1,2,3-triazines with Phenols. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/35167128/]
• Triazoles. Part XI. Synthesis of 1,2,4-triazole-3-sulphonic acids by oxidation of 1,2,4-triazoline-3-thiones. Journal of the Chemical Society C: Organic. [URL: https://pubs.rsc.org/en/content/articlelanding/1967/j3/j39670001099]
• 4-[(E)-4-Bromobenzylideneamino]-3-methyl-1H-1,2,4-triazole-5(4H)-thione. Acta Crystallographica Section E. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2969966/]
• Variation of the bromination site on the reaction of (E)-1-[5-methyl-1-(aryl)-1H-1,2,3-triazol-4-yl]-3-arylprop-2-en-1-ones with N-bromosuccinimide. ResearchGate. [URL: https://www.researchgate.net/publication/382622791_Variation_of_the_bromination_site_on_the_reaction_of_E-1-5-methyl-1-aryl-1H-123-triazol-4-yl-3-arylprop-2-en-1-ones_with_N-bromosuccinimide]
• Azoles. Part 13. Synthesis and bromine → lithium exchange reactions of some 1-substituted 4,5-dibromo-1H-1,2,3-triazoles and 2-substituted 4,5-dibromo-2H-1,2,3-triazoles. Journal of the Chemical Society, Perkin Transactions 1. [URL: https://pubs.rsc.org/en/content/articlelanding/1986/p1/p19860001697]
• Synthesis of 3-(phenylazo)-1,2,4-triazoles by a nucleophilic reaction of primary amines with 5-chloro-2,3-diphenyltetrazolium salt via mesoionic 2,3-diphenyltetrazolium-5-aminides. Beilstein Journal of Organic Chemistry. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3562624/]
• Preparation method of 1-methyl-1H-1, 2, 4-triazole-3-methyl formate. Google Patents. [URL: https://patents.google.
• Variation of the bromination site on the reaction of (E)-1-[5-methyl-1-(aryl)-1H- 1,2,3-triazol-4-yl]-3-arylprop-2-en-1-ones with N-bromosuccinimide. Arkivoc. [URL: https://www.arkat-usa.org/arkivoc-journal/browse-arkivoc/2024/i/202412214]
• Comparative Reactivity Analysis of 3-Bromo-5-(bromomethyl)-1,2,4-oxadiazole and Other Electrophiles in Nucleophilic Substitution. BenchChem. [URL: https://www.benchchem.

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• 2. researchgate.net [researchgate.net]
• 3. jstage.jst.go.jp [jstage.jst.go.jp]
• 4. Synthesis and Crystal Structure of Novel Sulfone Derivatives Containing 1,2,4-Triazole Moieties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Sulfone synthesis by oxidation [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. arkat-usa.org [arkat-usa.org]
• 9. Nucleophilic Aromatic Substitution of 5-Bromo-1,2,3-triazines with Phenols [organic-chemistry.org]
• 10. Nucleophilic Aromatic Substitution of 5-Bromo-1,2,3-triazines with Phenols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Suzuki Coupling [organic-chemistry.org]
• 12. Synthesis of 4-Alkyl-4H-1,2,4-triazole Derivatives by Suzuki Cross-Coupling Reactions and Their Luminescence Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Highly Luminescent 4H-1,2,4-Triazole Derivatives: Synthesis, Molecular Structure and Photophysical Properties - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole

Introduction

Welcome to the technical support guide for the synthesis of 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole. This molecule is a crucial intermediate in the development of various pharmacologically active agents. Its synthesis, while conceptually straightforward, involves multiple steps where yield and purity can be compromised. This guide is designed for researchers, medicinal chemists, and process development scientists to navigate the common challenges encountered during this synthesis. We provide in-depth, field-tested insights, troubleshooting protocols, and answers to frequently asked questions to help you optimize your experimental outcomes.

The synthetic pathway is typically a three-stage process involving the formation of a substituted triazole core, oxidation of a thioether to a sulfone, and the final bromination step. Each stage presents unique challenges that require careful control of reaction parameters.

Overall Synthetic Strategy

The most common and reliable route to 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole begins with the formation of a 5-amino-3-(methylthio)-1H-1,2,4-triazole precursor. This intermediate then undergoes oxidation to the corresponding sulfone, followed by a Sandmeyer-type reaction to replace the amino group with bromine.

Below is a workflow diagram illustrating this synthetic pathway.

Caption: General three-stage synthetic workflow.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding reagent selection, reaction conditions, and mechanistic considerations.

Q1: What is the best starting material for constructing the triazole ring in Stage 1?

A1: 3-Amino-5-methylthio-1H-1,2,4-triazole is an excellent and commercially available starting point.[1] Its synthesis typically involves the reaction of an aminoguanidine salt with a thiocyanate.[2] If you are synthesizing it, using aminoguanidine bicarbonate and heating it with a thiocyanate salt can improve yield and safety compared to older methods.[2]

Q2: Which oxidizing agent is most effective for converting the methylthio group to a methylsulfonyl group in Stage 2?

A2: Several oxidizing agents can be used, with the choice depending on scale, safety, and desired selectivity.

• m-Chloroperoxybenzoic acid (m-CPBA): Highly effective and generally provides clean conversions to sulfones.[3] It is often used in stoichiometric amounts (approx. 2.2 equivalents) to ensure full oxidation from the thioether.

• Oxone® (Potassium peroxymonosulfate): A versatile, inexpensive, and environmentally benign oxidant. It is highly effective for oxidizing sulfides to sulfones.

• Urea-Hydrogen Peroxide: A stable and easy-to-handle solid reagent that can efficiently oxidize sulfides to sulfones in the solid state or in solution.[3]

Over-oxidation is a risk, so careful temperature control (e.g., 0 °C to room temperature) and reaction monitoring via TLC or LC-MS are critical.

Q3: Why is the Sandmeyer reaction preferred for the bromination in Stage 3?

A3: The Sandmeyer reaction is a robust and well-established method for converting an aryl or heteroaryl amine to a halide via a diazonium salt intermediate.[4] Direct bromination of the 3-(methylsulfonyl)-1H-1,2,4-triazole ring using reagents like N-bromosuccinimide (NBS) or liquid bromine can be challenging.[5][6] The electron-withdrawing nature of the sulfonyl group deactivates the ring, making electrophilic substitution difficult. Furthermore, direct bromination may suffer from a lack of regioselectivity. The Sandmeyer reaction circumvents these issues by proceeding through a different, radical-based mechanism.[4][7]

Q4: Can I use a copper(II) salt instead of copper(I) bromide in the Sandmeyer reaction?

A4: Traditionally, copper(I) salts (e.g., CuBr) are the catalysts of choice for the Sandmeyer reaction.[4] They are essential for the single-electron transfer step that initiates the radical mechanism. While some modern protocols have explored copper(II) catalysts, the classic and most reliable method for this specific transformation utilizes copper(I) bromide to ensure high yields and minimize side reactions.[8]

Troubleshooting Guide

This guide provides a structured approach to resolving common issues encountered during the synthesis.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield in Stage 2 (Oxidation)	1. Incomplete Reaction: Insufficient oxidant or reaction time. 2. Over-oxidation/Degradation: Reaction temperature is too high, or excess oxidant is present. 3. Formation of Sulfoxide: Use of only one equivalent of oxidant or premature quenching of the reaction.	1. Optimize Stoichiometry: Increase the equivalents of the oxidizing agent (e.g., from 2.0 to 2.2 eq. of m-CPBA). Monitor reaction progress by TLC or LC-MS until the starting material is consumed. 2. Temperature Control: Perform the addition of the oxidant at 0 °C and allow the reaction to slowly warm to room temperature. 3. Confirm Product: Ensure complete conversion to the sulfone, as the sulfoxide intermediate may be present. If necessary, add more oxidant.
Reaction Stalls or Fails in Stage 3 (Sandmeyer)	1. Diazonium Salt Decomposition: The reaction temperature during diazotization was too high (above 5 °C). 2. Inactive Catalyst: The copper(I) bromide has oxidized to copper(II). 3. Incorrect pH: The acidity of the medium is crucial for the stability and reactivity of the diazonium salt.	1. Maintain Low Temperature: Strictly maintain the temperature between -5 °C and 5 °C during the addition of sodium nitrite. Use a calibrated thermometer. 2. Use Fresh Reagents: Use freshly purchased or purified copper(I) bromide. Ensure sodium nitrite is dry and free-flowing. 3. Control Acidity: Ensure a strongly acidic environment (e.g., 48% HBr) is maintained throughout the diazotization and copper-catalyzed steps.
Formation of Dark, Tarry Byproducts in Stage 3	1. Uncontrolled Diazonium Reaction: The addition of the diazonium salt solution to the copper catalyst was too rapid, causing an uncontrolled exotherm and decomposition. 2. Side Reactions: The diazonium salt can undergo side reactions, such as coupling to form azo compounds, especially if the temperature is not well-controlled.	1. Slow Addition: Add the cold diazonium salt solution dropwise to the copper(I) bromide suspension, ensuring the internal temperature does not rise significantly. 2. Optimize Conditions: Ensure efficient stirring and maintain the recommended temperature range throughout the addition.
Product is Difficult to Purify	1. Co-eluting Impurities: An impurity has a similar polarity to the final product. 2. Residual Copper Salts: Copper salts from the Sandmeyer reaction contaminate the crude product.	1. Optimize Chromatography: Screen different solvent systems for column chromatography (e.g., ethyl acetate/hexanes vs. dichloromethane/methanol). Consider using a different stationary phase if necessary. 2. Aqueous Work-up: Perform a thorough aqueous work-up. Washing the organic extract with an aqueous solution of ammonium chloride or EDTA can help remove residual copper salts. 3. Recrystallization: Attempt recrystallization from a suitable solvent system (e.g., ethanol/water, isopropanol) to purify the final product.

Troubleshooting Logic Diagram

This diagram provides a decision-making workflow for addressing low final yields.

Caption: Decision tree for troubleshooting low product yield.

Detailed Experimental Protocols

These protocols are provided as a starting point and may require optimization based on your specific laboratory conditions and scale.

Stage 1 & 2: Synthesis of 5-Amino-3-(methylsulfonyl)-1H-1,2,4-triazole

This protocol assumes the use of a commercially available starting material and combines it with the oxidation step.

• Dissolution: To a round-bottom flask equipped with a magnetic stir bar, add 5-amino-3-(methylthio)-1H-1,2,4-triazole (1.0 equiv.) and a suitable solvent such as dichloromethane (DCM) or ethyl acetate.

• Cooling: Cool the suspension to 0 °C in an ice-water bath.

• Oxidant Addition: Slowly add m-CPBA (2.2 equiv.) portion-wise to the stirred suspension over 30-45 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by TLC or LC-MS to confirm the disappearance of the starting material and the sulfoxide intermediate.

• Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir vigorously until gas evolution ceases.

• Extraction: Separate the organic layer. Extract the aqueous layer twice with DCM or ethyl acetate.

• Washing & Drying: Combine the organic layers and wash with saturated aqueous sodium bicarbonate, followed by brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: The crude product, 5-amino-3-(methylsulfonyl)-1H-1,2,4-triazole, is often a solid that can be purified by recrystallization or trituration with a suitable solvent (e.g., diethyl ether) to afford a white to off-white solid.

Stage 3: Synthesis of 5-Bromo-3-(methylsulfonyl)-1H-1,2,4-triazole (Sandmeyer Reaction)

• Acidic Suspension: In a round-bottom flask, suspend 5-amino-3-(methylsulfonyl)-1H-1,2,4-triazole (1.0 equiv.) in aqueous hydrobromic acid (48%). Cool the mixture to -5 °C using an ice-salt bath.

• Diazotization: Prepare a solution of sodium nitrite (NaNO₂, 1.1 equiv.) in a minimal amount of cold water. Add this solution dropwise to the triazole suspension while maintaining the internal temperature between -5 °C and 0 °C. Stir the resulting mixture for 1 hour at this temperature.

• Catalyst Preparation: In a separate flask, prepare a suspension of copper(I) bromide (CuBr, 1.2 equiv.) in aqueous hydrobromic acid (48%) and cool it to 0 °C.

• Sandmeyer Reaction: Slowly add the cold diazonium salt solution from step 2 to the stirred CuBr suspension from step 3. Vigorous nitrogen gas evolution will be observed. Maintain the temperature below 10 °C during the addition.

• Completion: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 50-60 °C for 1-2 hours until gas evolution ceases.

• Work-up: Cool the reaction mixture to room temperature and extract the product with ethyl acetate (3x).

• Washing & Drying: Combine the organic extracts and wash with water, followed by brine. Dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole as a solid.

References

• Becerra, D., et al. (2024). Regioselective N-sulfonylation of 3-(methylthio)-1H-1,2,4-triazol-5-amine. ResearchGate. Available at: [Link]

• Cui, M., et al. (2022). Copper-Promoted One-Pot Sandmeyer-Type Reaction for the Synthesis of N-Aryltriazoles. The Journal of Organic Chemistry, 87(15), 9654–9662. Available at: [Link]

• Organic Chemistry Portal. Sulfone synthesis by oxidation. Available at: [Link]

• Google Patents. (1993). Method for synthesizing 3-amino-5-mercapto-1,2,4-triazole. JPH05247004A.

• Al-Soud, Y. A., et al. (2024). Variation of the bromination site on the reaction of (E)-1-[5-methyl-1-(aryl)-1H- 1,2,3-triazol-4-yl]-3-arylprop-2-en-1-ones with N-bromosuccinimide. Arkivoc, 2024(7), pp. 1-14. Available at: [Link]

• YouTube. (2020). Sandmeyer Reaction. Available at: [Link]

• Potts, K. T. (1972). Triazoles. Part XI. Synthesis of 1,2,4-triazole-3-sulphonic acids by oxidation of 1,2,4-triazoline-3-thiones. Journal of the Chemical Society C: Organic. Available at: [Link]

• Frolova, Y., et al. (2024). Synthesis methods of 1,2,4-triazole-3-thiones: review. Journal of Applied Pharmaceutical Science. Available at: [Link]

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Overcoming steric hindrance in 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole coupling reactions

Welcome to the Advanced Application Support Center. This guide is specifically engineered for researchers and drug development professionals facing challenges with the cross-coupling of 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole .

This specific heterocyclic scaffold presents a "perfect storm" of synthetic challenges: extreme steric congestion at the C5 position, severe electronic deactivation due to the C3-methylsulfonyl group, and a high propensity for catalyst poisoning. Below, we provide a root-cause analysis, troubleshooting FAQs, and field-validated protocols to rescue stalled coupling reactions.

Part 1: Root Cause Analysis of Reaction Failure

To successfully couple 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole, one must first understand the causality behind typical reaction failures. The challenges are tripartite:

• Steric Clash (The Geometry Problem): The 1,2,4-triazole is a compact 5-membered ring. To prevent catalyst poisoning, the N1 position must be protected (typically with THP, SEM, or a methyl group). The steric bulk of the N1-protecting group, combined with the bulky C3-methylsulfonyl (-SO₂Me) group, creates a highly restricted trajectory for the incoming palladium catalyst at the C5-C(Br) bond.

• Electronic Trap (The Kinetics Problem): The -SO₂Me group is strongly electron-withdrawing. While this accelerates the initial oxidative addition of the C-Br bond to Pd(0), it severely depletes electron density at the metal center during the catalytic cycle. This makes the subsequent transmetalation and reductive elimination steps energetically demanding, often leading to stalled reactions or off-cycle degradation[1].

• Nucleophilic Vulnerability (The Side-Reaction Problem): The highly electron-deficient nature of the ring makes the C3 and C5 positions highly susceptible to Nucleophilic Aromatic Substitution (S_NAr). Using strong bases (like NaOH, KOH, or alkoxides) often leads to the displacement of the -SO₂Me or -Br groups by the base, rather than the desired cross-coupling.

Catalytic Cycle Bottlenecks

Fig 1: Catalytic bottlenecks in 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole couplings.

Part 2: Troubleshooting FAQs

Q: My Suzuki coupling is yielding mostly the hydrodebrominated product (reduction of C-Br to C-H) instead of the cross-coupled product. How do I fix this? A: Hydrodebromination occurs when the Pd(II) intermediate undergoes β-hydride elimination (from solvent or aliphatic amine bases) or protode-palladation before transmetalation can occur. Because the C5 position is sterically hindered, transmetalation is abnormally slow. Solution: Switch to a highly active, sterically demanding precatalyst like Pd-PEPPSI-IPr [2]. The bulky N-heterocyclic carbene (NHC) ligand forces the transmetalation and accelerates reductive elimination, outcompeting the degradation pathway. Additionally, ensure your solvent is rigorously degassed and anhydrous if using non-aqueous conditions.

Q: The reaction stalls at ~20% conversion. Spiking in more Pd(PPh₃)₄ doesn't help. Why? A: Pd(PPh₃)₄ is insufficient for this substrate. The triphenylphosphine ligands are not bulky enough to force reductive elimination from the electron-deficient triazole, nor are they electron-rich enough to stabilize the intermediate. Furthermore, the unprotected 1H-triazole (if you haven't protected it) is coordinating to the Pd center, forming an inactive polymeric Pd-triazolyl complex. Solution: First, protect the N1 position (e.g., with a THP group). Second, abandon first-generation catalysts. Use a Buchwald Pd G3/G4 precatalyst with a bulky, electron-rich ligand like tBuXPhos or an NHC-based catalyst[3].

Q: I am seeing a mass corresponding to the displacement of the methylsulfonyl group. What is happening? A: You are observing an S_NAr side reaction. The -SO₂Me group is an excellent leaving group, and the triazole ring is highly activated toward nucleophilic attack. If you are using strong bases like NaOtBu or KOH, the base acts as a nucleophile. Solution: Switch to a milder, non-nucleophilic base system. Anhydrous K₃PO₄ or Cs₂CO₃ in a non-nucleophilic solvent like 1,4-dioxane or toluene is highly recommended.

Part 3: Optimized Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. They utilize state-of-the-art Pd(II) precatalysts that generate the active monoligated Pd(0) species under mild conditions.

Protocol A: Sterically Hindered Suzuki-Miyaura Coupling

Optimized for coupling with bulky ortho-substituted arylboronic acids.

Rationale: We utilize Pd-PEPPSI-IPr because the bulky diisopropylphenyl groups on the NHC backbone create a deep binding pocket that prevents off-cycle dimerization and forces the sterically congested partners together during reductive elimination[2].

Step-by-Step Methodology:

• Preparation: In a nitrogen-filled glovebox, charge an oven-dried 10 mL Schlenk tube with 1-(tetrahydro-2H-pyran-2-yl)-5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole (1.0 equiv, 0.5 mmol), the arylboronic acid (1.5 equiv, 0.75 mmol), and anhydrous, finely ground K₃PO₄ (3.0 equiv, 1.5 mmol).

• Catalyst Addition: Add Pd-PEPPSI-IPr (2-5 mol%). Self-Validation Check: The precatalyst should be a stable yellow powder. If it has turned dark brown/black, it has decomposed.

• Solvent: Add 2.5 mL of rigorously degassed 1,4-Dioxane.

• Reaction: Seal the tube, remove from the glovebox, and stir vigorously at 80 °C for 12 hours.

• Monitoring: Monitor by UPLC-MS. Look for the disappearance of the starting material mass. If the M-Br+H peak (hydrodehalogenation) exceeds 5%, lower the temperature to 70 °C and ensure strict exclusion of moisture.

• Workup: Cool to room temperature, dilute with EtOAc, filter through a short pad of Celite to remove Pd black and salts, and concentrate for column chromatography.

Protocol B: Buchwald-Hartwig Amination

Optimized for coupling with primary and secondary aliphatic/aromatic amines.

Rationale: Amination of highly deactivated, coordinating heterocycles requires bulky NHC ligands or specialized Buchwald ligands (like tBuXPhos) to prevent catalyst poisoning and facilitate C-N bond formation[3].

Step-by-Step Methodology:

• Preparation: Charge a vial with the N1-protected 5-bromo-triazole substrate (0.5 mmol), the amine (1.2 equiv), and Cs₂CO₃ (2.0 equiv). Note: Do not use NaOtBu to avoid S_NAr of the -SO₂Me group.

• Catalyst Generation: Add tBuXPhos Pd G3 (2 mol%). The G3 precatalyst ensures a rapid, 1:1 generation of the active L-Pd(0) species without requiring strong base activation.

• Solvent: Add 2.0 mL of anhydrous t-Amyl alcohol. (t-Amyl alcohol provides excellent solubility and prevents unwanted transesterification/nucleophilic attack).

• Reaction: Stir at 90 °C for 8-16 hours under an argon atmosphere.

• Workup: Quench with water, extract with dichloromethane, dry over Na₂SO₄, and purify via flash chromatography.

Part 4: Quantitative Data & Optimization Matrix

The table below summarizes the causality of different reagent choices when optimizing this specific coupling.

Catalyst / Ligand System	Base	Solvent	Typical Outcome	Mechanistic Rationale
Pd(PPh₃)₄	Na₂CO₃	Toluene/H₂O	<10% Yield (Stalls)	Phosphine ligands are too small; fails to force reductive elimination.
Pd(OAc)₂ / XPhos	NaOtBu	1,4-Dioxane	Complex Mixture	Strong base (NaOtBu) causes S_NAr displacement of the -SO₂Me group.
tBuXPhos Pd G3	Cs₂CO₃	t-Amyl Alcohol	>85% Yield	Bulky ligand forces elimination; mild base prevents S_NAr; G3 ensures active Pd(0).
Pd-PEPPSI-IPr	K₃PO₄	1,4-Dioxane	>90% Yield	NHC ligand provides massive steric push and stabilizes the electron-deficient Pd center.

Part 5: Reaction Optimization Workflow

Fig 2: Logical workflow for optimizing hindered triazole cross-couplings.

References

• Selective Buchwald–Hartwig arylation of C-amino-1,2,4-triazoles and other coordinating aminoheterocycles enabled by bulky NHC ligands and TPEDO activator Source: Inorganic Chemistry Frontiers (RSC Publishing) URL:[Link][3]

• Pd-PEPPSI: A General Pd-NHC Precatalyst for Suzuki–Miyaura Cross-Coupling of Esters by C–O Cleavage Source: Organometallics - ACS Publications URL:[Link][2]

• [IPr#–PEPPSI]: A Well-Defined, Highly Hindered and Broadly Applicable Pd(II)–NHC (NHC = N-Heterocyclic Carbene) Precatalyst for Cross-Coupling Reactions Source: MDPI URL:[Link][1]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Selective Buchwald–Hartwig arylation of C-amino-1,2,4-triazoles and other coordinating aminoheterocycles enabled by bulky NHC ligands and TPEDO activator - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Navigating Solubility Challenges with 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address the low solubility of 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole encountered during synthetic reactions. Our goal is to equip you with the knowledge to overcome these challenges, ensuring the smooth progression of your research and development endeavors.

Introduction: Understanding the Solubility Challenge

5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole is a heterocyclic compound with structural features that can contribute to low solubility in common organic solvents. The presence of a halogen, a sulfonyl group, and a triazole ring system can lead to strong intermolecular interactions in the solid state, making it difficult for solvent molecules to effectively solvate the compound.[1] This guide will explore practical solutions to this common issue.

Frequently Asked Questions (FAQs)

Q1: I am observing incomplete dissolution of 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole in my reaction solvent. What are the initial troubleshooting steps?

A1: Incomplete dissolution is a primary indicator of low solubility. Before proceeding with more complex solutions, consider the following initial steps:

• Solvent Screening: The choice of solvent is critical. If you are using a non-polar solvent, consider switching to a more polar, aprotic solvent. A systematic screening of solvents with varying polarities is recommended.

• Temperature Adjustment: Gently heating the reaction mixture can significantly increase the solubility of your compound. However, be mindful of the thermal stability of your reactants and the potential for side reactions at elevated temperatures.

• Sonication: Applying ultrasonic waves can help to break down solid aggregates and enhance dissolution.

Q2: I have tried different solvents and heating, but the solubility of 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole remains poor. What are my next options?

A2: If basic troubleshooting fails, more advanced techniques are necessary. These can be broadly categorized into formulation strategies and reaction condition modifications.

Troubleshooting Guide: Strategies to Overcome Low Solubility

Strategy 1: Co-Solvent Systems

The use of a co-solvent system is a powerful technique to enhance the solubility of poorly soluble compounds. Co-solvents are water-miscible organic solvents that, when added to the primary reaction solvent, can disrupt the crystal lattice of the solute and improve solvation.

Recommended Co-solvents:

• Dimethyl Sulfoxide (DMSO)

• N,N-Dimethylformamide (DMF)

• N-Methyl-2-pyrrolidone (NMP)

• Dioxane

• Tetrahydrofuran (THF)

Experimental Protocol: Implementing a Co-Solvent System

• Initial Dissolution Attempt: Begin by attempting to dissolve a small, known quantity of 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole in your primary reaction solvent at the desired reaction concentration.

• Incremental Co-solvent Addition: If dissolution is incomplete, add a co-solvent (e.g., DMSO) dropwise while stirring and observing for dissolution.

• Volume Optimization: Continue adding the co-solvent until complete dissolution is achieved. Record the final volume ratio of the primary solvent to the co-solvent.

• Reaction Compatibility Check: Before scaling up, ensure the co-solvent is compatible with your reaction conditions and does not participate in or inhibit the desired chemical transformation.

Data Presentation: Example Co-Solvent Screening

Primary Solvent	Co-Solvent	Ratio (v/v)	Observation
Toluene	DMSO	10:1	Partial Dissolution
Toluene	DMSO	5:1	Complete Dissolution
Dichloromethane	DMF	10:1	Partial Dissolution
Dichloromethane	DMF	4:1	Complete Dissolution

Strategy 2: Particle Size Reduction

Reducing the particle size of a solid increases its surface area-to-volume ratio, which can lead to an increased dissolution rate.[2] This is a physical modification that does not alter the chemical nature of the compound.

Methods for Particle Size Reduction:

• Micronization: A mechanical process that reduces the average particle diameter.

• Nanomilling: A more advanced technique that can produce particles in the nanometer range.

• Mortar and Pestle Grinding: A simple laboratory-scale method for initial attempts at particle size reduction.[2]

Experimental Workflow: Particle Size Reduction

Sources

• 1. researchgate.net [researchgate.net]
• 2. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

Technical Support Center: Purification & Recrystallization of 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole

Welcome to the Technical Support Center for highly functionalized N-rich heterocycles. This guide is specifically engineered for researchers, synthetic chemists, and drug development professionals working with 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole .

Purifying multi-substituted 1,2,4-triazoles presents unique challenges due to their complex solubility profiles, propensity for hydrogen bonding, and sensitivity to pH . This document provides causality-driven methodologies, self-validating protocols, and targeted troubleshooting to ensure high-purity isolation.

Physicochemical Profiling & Causality

Before executing any purification workflow, it is critical to understand how the structural features of 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole dictate its physical behavior. The presence of two strongly electron-withdrawing groups (the bromine atom and the methylsulfonyl group) significantly alters the electronic landscape of the triazole core .

Quantitative Property Summary

Property	Estimated Value / Profile	Causality & Impact on Purification
Molecular Weight	226.05 g/mol	Essential for precise stoichiometric calculations during acid-base extractions.
pKa (Triazole N-H)	~4.5 – 5.5	Highly acidic N-H proton. Enables selective deprotonation by weak bases (e.g., NaHCO₃) to form a water-soluble triazolide salt, leaving neutral impurities behind.
Solubility (Polar Aprotic)	High (EtOAc, THF, DMF)	Dipole-dipole interactions make these ideal solvents for crude dissolution and as the primary solvent in recrystallization.
Solubility (Non-Polar)	Low (Heptane, Hexane)	Inability to disrupt triazole intermolecular H-bonds makes these ideal anti-solvents for precipitation.
H-Bonding Profile	Donor (1), Acceptor (4)	Causes severe streaking on normal-phase silica gel. Requires acidic modifiers in chromatographic mobile phases.

Core Purification Workflows

The optimal purification strategy leverages the compound's acidic N-H bond for an initial bulk cleanup, followed by a finely tuned solvent/anti-solvent recrystallization to achieve >99% purity 1.

Fig 1: Step-by-step purification workflow for functionalized 1,2,4-triazoles.

Protocol A: pH-Driven Acid-Base Extraction

Causality: By exploiting the uniquely low pKa of the triazole ring, we can selectively partition the target compound into an aqueous phase as a sodium salt, effectively washing away unreacted starting materials and organic byproducts.

• Dissolution: Dissolve the crude mixture in Ethyl Acetate (EtOAc) (10 mL/g of crude).

• Deprotonation: Extract the organic layer with 1M aqueous NaHCO₃ (3 x 5 mL/g). The mild base selectively deprotonates the triazole without hydrolyzing the methylsulfonyl group.

• Phase Separation: Retain the aqueous phase. Discard the organic phase.

• Acidification: Slowly add 1M HCl to the aqueous phase under vigorous stirring until the pH reaches 2.0–3.0.

  • Causality: The pH must drop at least two units below the pKa to ensure >99% protonation, forcing the neutral, hydrophobic triazole to precipitate.

• Isolation: Filter the resulting white/off-white precipitate and dry under vacuum.

Self-Validating System: The aqueous phase must remain completely clear upon extraction. If an emulsion forms, the pH is likely too close to the compound's pKa, resulting in an equilibrium of ionized and non-ionized states. Adjusting the aqueous pH to >8.0 will immediately break the emulsion and ensure complete partitioning.

Protocol B: Solvent/Anti-Solvent Recrystallization

Causality: The compound's high dipole moment makes it highly soluble in EtOAc but insoluble in heptane. A binary mixture leverages this steep solubility curve to create a highly controlled supersaturated environment.

• Dissolution: Suspend the dried precipitate from Protocol A in a minimum volume of boiling EtOAc.

• Saturation: Add hot Heptane dropwise until the solution becomes faintly turbid (cloud point).

• Clarification: Add 1-2 drops of boiling EtOAc until the solution just turns clear again.

• Crystallization: Remove from heat and allow the flask to cool to room temperature undisturbed at a rate of ~0.5°C/min, followed by 1 hour in an ice bath.

Self-Validating System: The onset of turbidity upon the dropwise addition of heptane confirms the exact saturation point. If the solution clears upon reheating by just 5°C, the thermodynamic system is perfectly tuned for slow, high-purity crystal growth.

Troubleshooting Guides & FAQs

Fig 2: Decision tree for troubleshooting oiling out during recrystallization.

Q1: My product "oils out" (forms a biphasic liquid) instead of crystallizing. How do I fix this?

A1: Oiling out is a common phenomenon in highly functionalized heterocycles. It occurs when the compound's melting point is lower than the temperature at which it saturates the solvent, or when the cooling gradient is too steep .

• Resolution: First, reduce your cooling rate to 0.5°C/min. If oiling persists, switch to a lower-boiling solvent system (e.g., Dichloromethane/Hexane). Alternatively, seeding the hot, saturated solution with a pure crystal just above the cloud point provides immediate nucleation sites, bypassing the metastable oil phase entirely.

Q2: I am attempting flash chromatography, but the compound severely streaks across the TLC plate and co-elutes with impurities. What is happening?

A2: The acidic N-H of the 1,2,4-triazole ring acts as a strong hydrogen-bond donor, interacting heavily with the free silanol (Si-OH) groups on the normal-phase silica gel stationary phase 2.

• Resolution: Add 1% to 2% glacial acetic acid or formic acid to your mobile phase (e.g., Hexane/EtOAc + 1% AcOH). The acid modifier suppresses the ionization of the triazole and temporarily caps the active silanol sites on the column, resulting in sharp, symmetrical elution bands.

Q3: After acid-base extraction, my isolated solid retains a persistent yellow/brown tint. How can I remove these chromophores?

A3: Colored impurities are typically trace amounts of highly conjugated, polymeric byproducts generated during the triazole synthesis that co-precipitate during acidification.

• Resolution: Incorporate an activated carbon (e.g., Darco G-60) treatment into your recrystallization protocol. Add 5-10% w/w activated carbon during the hot EtOAc dissolution phase. Boil for 5 minutes, then filter the solution hot through a tightly packed pad of Celite to remove the carbon before adding the heptane anti-solvent.

Q4: My yield after recrystallization is unusually low (<40%). Where is my product going?

A4: The compound is likely too soluble in your chosen solvent ratio, even at 0°C. The methylsulfonyl group enhances solubility in moderately polar media.

• Resolution: You have used too much primary solvent (EtOAc). Evaporate the mother liquor under reduced pressure to recover the crude mass, and repeat Protocol B using strictly the minimum amount of boiling EtOAc required for dissolution before adding the anti-solvent.

References

• MDPI. "Synthesis and Crystallization of N-Rich Triazole Compounds." Molecules. Available at:[Link]

• Organic Chemistry Portal. "Synthesis of 1H-1,2,4-triazoles." Organic Chemistry Portal Database. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. 1H-1,2,4-Triazole synthesis [organic-chemistry.org]

Reference Data & Comparative Studies

Mass Spectrometry Fragmentation Pattern Analysis of 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole: A Platform Comparison Guide

The Analytical Challenge: Structural Elucidation of Halogenated Sulfones

The compound 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole (C₃H₄BrN₃O₂S) is a highly functionalized heterocyclic scaffold frequently utilized in medicinal chemistry and agrochemical development. Its structural elucidation presents a unique analytical challenge due to the simultaneous presence of a bromine atom, a methylsulfonyl group, and a triazole ring.

When analyzing this compound via mass spectrometry (MS), analysts face a classic isobaric interference problem. The neutral loss of the bromine atom (as HBr, ~80 Da) and the neutral loss of the methanesulfinic acid group (CH₃SO₂H, ~80 Da) produce fragment ions with nearly identical nominal masses. Distinguishing between these pathways requires a deep understanding of ionization causality and the strategic selection of the MS platform.

This guide objectively compares the performance of Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS) against Liquid Chromatography-High-Resolution Electrospray Ionization-Tandem Mass Spectrometry (LC-HRESI-MS/MS) for the characterization of this complex triazole.

Platform Comparison: Hard vs. Soft Ionization

The choice of ionization technique fundamentally dictates the fragmentation pathways and the resulting spectral data.

Platform A: GC-EI-MS (The "Hard" Ionization Standard)

Electron ionization (EI) is a "hard" ionization technique that bombards gas-phase molecules with highly energetic electrons (typically 70 eV)[1]. Because 70 eV (~6700 kJ/mol) vastly exceeds the bond dissociation energies of organic molecules, the resulting radical cation (M⁺•) is formed with massive excess internal energy, leading to extensive, reproducible fragmentation[2].

• Advantage: Generates highly reproducible, fingerprint-like spectra ideal for NIST/Wiley library matching.

• Limitation: The molecular ion peak is frequently weak or entirely absent due to rapid degradation[2]. Furthermore, low-resolution quadrupole analyzers cannot differentiate between the nominal mass overlap of [M - Br]⁺ and [M - SO₂CH₃]⁺ fragments.

Platform B: LC-HRESI-MS/MS (The "Soft" Ionization Alternative)

Electrospray ionization (ESI) is a "soft" ionization technique that gently transfers ions from the liquid phase into the gas phase, typically yielding intact even-electron species such as the protonated molecule [M+H]⁺[3]. Because the internal energy transferred is minimal, in-source fragmentation is negligible[2],[4].

• Advantage: Preserves the intact molecular ion, allowing for precise determination of the molecular formula. High-resolution analyzers (e.g., Q-TOF or Orbitrap) easily resolve isobaric fragments.

• Limitation: Requires tandem MS (Collision-Induced Dissociation, CID) to intentionally generate structural fragments[4].

Analytical workflow comparison between LC-HRESI-MS/MS and GC-EI-MS platforms.

Fragmentation Pathway Analysis & The Isobaric Challenge

The fragmentation of 1,2,4-triazole rings typically involves the loss of HCN or N₂. However, in 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole, the primary fragmentation is driven by the highly labile substituents. Methylsulfonyl groups characteristically fragment via the loss of SO₂ or the entire methylsulfonyl radical[5],[6].

When subjected to CID in ESI-MS/MS, the protonated molecule ([M+H]⁺ at m/z 225.9 / 227.9, exhibiting a 1:1 ratio due to ⁷⁹Br and ⁸¹Br isotopes) undergoes two competing neutral losses:

• Loss of HBr (80 / 82 Da): Yields a fragment at exact mass m/z 146.002. Because the bromine is lost, the resulting peak is a singlet .

• Loss of Methanesulfinic Acid (CH₃SO₂H, 80 Da): Yields a fragment at exact mass m/z 145.935 / 147.933. Because the bromine is retained, this peak remains a 1:1 doublet .

In a low-resolution GC-EI-MS system, these fragments merge into an unresolvable cluster around m/z 146. A high-resolution Q-TOF or Orbitrap system is mandatory to resolve the ~0.067 Da mass difference and confirm which pathway dominates.

ESI-MS/MS fragmentation logic showing isobaric neutral losses of HBr and CH3SO2H.

Table 1: High-Resolution Exact Mass Assignments (Positive ESI)

Ion Species	Formula	Exact Mass (m/z) ⁷⁹Br	Exact Mass (m/z) ⁸¹Br	Isotope Pattern	Diagnostic Value
[M+H]⁺	C₃H₅BrN₃O₂S⁺	225.928	227.926	1:1 Doublet	Confirms intact molecular formula.
[M+H - CH₃]⁺	C₂H₂BrN₃O₂S⁺	210.905	212.903	1:1 Doublet	Confirms presence of terminal methyl.
[M+H - SO₂]⁺	C₃H₅BrN₃S⁺	161.967	163.965	1:1 Doublet	Characteristic sulfone cleavage[5].
[M+H - CH₃SO₂H]⁺	C₂HBrN₃⁺	145.935	147.933	1:1 Doublet	Confirms intact bromotriazole core.
[M+H - HBr]⁺	C₃H₄N₃O₂S⁺	146.002	N/A	Singlet	Confirms halogen loss.

Validated Experimental Protocols

To ensure data integrity and reproducibility, the following self-validating protocols are designed to prevent carryover and ensure accurate mass calibration.

Protocol A: LC-HRESI-MS/MS (Q-TOF)

Causality Check: A C18 column with an initial high-aqueous hold is utilized to prevent the premature elution of the highly polar triazole core.

• Sample Preparation: Dissolve the analyte in LC-MS grade Methanol:Water (50:50, v/v) to a final concentration of 1 µg/mL. Prepare a solvent blank to validate the absence of carryover.

• Chromatography:

  • Column: Phenomenex Kinetex C18 (2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: 0.1% Formic acid in Water (Promotes [M+H]⁺ formation).

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile.

  • Gradient: 5% B for 1 min, ramp to 95% B over 5 mins, hold for 2 mins. Flow rate: 0.3 mL/min.

• ESI Source Parameters:

  • Polarity: Positive Ion Mode.

  • Capillary Voltage: 3.5 kV (Optimized for small molecule stability).

  • Desolvation Temperature: 350 °C.

• Mass Analysis & CID:

  • Perform a full MS scan (m/z 50–500) to identify the precursor doublet at 225.9/227.9.

  • Isolate m/z 225.9 in the quadrupole and subject it to CID in the collision cell using Argon gas.

  • Collision Energy (CE): Ramp from 15 eV to 35 eV to capture both primary (SO₂ loss) and secondary (ring cleavage) fragmentation events.

Protocol B: GC-EI-MS (Single Quadrupole)

Causality Check: The injection port must be kept at 250 °C to ensure complete volatilization without inducing thermal degradation of the sulfone group prior to ionization.

• Sample Preparation: Dissolve the analyte in GC-MS grade Ethyl Acetate to a concentration of 10 µg/mL. (Higher concentration is required compared to ESI due to extensive fragmentation diluting the signal across many ions).

• Chromatography:

  • Column: Agilent DB-5MS (30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Program: 80 °C hold for 1 min, ramp at 15 °C/min to 280 °C, hold for 5 mins.

• EI Source Parameters:

  • Ionization Energy: 70 eV (Standardized to ensure library compatibility)[2].

  • Source Temperature: 230 °C.

• Mass Analysis:

  • Scan range: m/z 40–300.

  • Evaluate the spectrum for the M⁺• radical cation (m/z 225/227) and the dominant m/z 146 cluster.

Conclusion & Platform Recommendation

For the structural elucidation of 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole , LC-HRESI-MS/MS is the superior analytical platform. While GC-EI-MS provides rapid library-matchable fingerprints, its hard ionization often destroys the molecular ion[2], and its low-resolution analyzer fails to differentiate between the critical isobaric losses of HBr and CH₃SO₂H. HRESI-MS/MS preserves the intact molecule[3],[4] and provides the mass accuracy required to unambiguously map the complex fragmentation pathways of halogenated sulfones.

References

• Source: tandfonline.
• Source: benchchem.
• Source: nih.gov (PMC)
• What is the difference between Electron Impact Ionization (EI) and Electrospray Ionization (ESI) Mass Spectroscopy?
• Source: au.
• Source: researcher.
• Source: elte.
• Source: arid.

Sources

• 1. researchgate.net [researchgate.net]
• 2. peptid.chem.elte.hu [peptid.chem.elte.hu]
• 3. A tutorial in small molecule identification via electrospray ionization‐mass spectrometry: The practical art of structural elucidation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. study.arid.my [study.arid.my]
• 5. pure.au.dk [pure.au.dk]
• 6. discovery.researcher.life [discovery.researcher.life]

Validating the biological activity of 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole analogues

Validating the Biological Activity of 5-Bromo-3-(methylsulfonyl)-1H-1,2,4-triazole Analogues: A Comparative Guide for Covalent Drug Discovery

As the landscape of Targeted Covalent Inhibitors (TCIs) evolves, drug development professionals are increasingly moving beyond traditional Michael acceptors (such as acrylamides) to explore highly tunable, heteroaromatic electrophiles[1]. Among these next-generation warheads, 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole (BMT) analogues have emerged as powerful scaffolds for cysteine-directed covalent targeting.

As an Application Scientist, I have structured this guide to objectively evaluate the BMT scaffold against conventional alternatives. We will dissect the mechanistic causality behind its reactivity, present comparative performance data, and outline self-validating experimental protocols to confirm its biological activity.

Mechanistic Rationale: The "Goldilocks" Zone of SNAr Reactivity

The biological activity of BMT analogues is driven by a Nucleophilic Aromatic Substitution (SNAr) mechanism[2]. Unlike acrylamides that rely on an addition reaction, BMT analogues undergo a substitution where the target cysteine's thiolate attacks the electron-deficient triazole ring, displacing a leaving group[3].

Causality in Scaffold Design:

• The Leaving Group: The methylsulfonyl moiety ( ) at the C3 position is an exceptional leaving group. Upon nucleophilic attack, it is expelled as methanesulfinic acid, driving the reaction to irreversible completion[3].

• The Modulator: The C5-bromo substituent is critical. Halogens inductively withdraw electron density, lowering the Lowest Unoccupied Molecular Orbital (LUMO) of the triazole ring. This increases the electrophilicity of the C3 carbon, accelerating the initial nucleophilic attack without compromising the hydrolytic stability of the core.

• The Core: The 1,2,4-triazole ring provides a compact, polar framework that enhances aqueous solubility compared to highly lipophilic benzothiazoles, while avoiding the rapid spontaneous hydrolysis often seen with 2-sulfonylpyrimidines (2-SPs)[3].

Two-step covalent binding mechanism of BMT analogues via SNAr.

Comparative Performance Analysis

To justify the selection of a BMT analogue over standard warheads, we must evaluate intrinsic reactivity versus aqueous stability. A warhead that is too reactive will deplete intracellular glutathione (GSH) and cause off-target toxicity; a warhead that is too stable will fail to label the target effectively[1].

Table 1: Comparative Profiling of Covalent Warheads

Warhead Class	Reaction Mechanism	Intrinsic Reactivity ( with GSH)	Aqueous Stability (pH 7.4 buffer)	Off-Target Promiscuity Risk
Standard Acrylamide	Michael Addition	2 – 4 hours	> 48 hours	Low to Moderate
2-Sulfonylpyrimidine (2-SP)	SNAr	< 15 minutes	8 – 12 hours	High (Rapid GSH depletion)
BMT Analogues	SNAr	6 – 8 hours	> 36 hours	Low (Proximity-driven)

Data Interpretation: BMT analogues occupy a highly desirable kinetic space. They are significantly more stable in aqueous environments than 2-SPs, preventing premature degradation before reaching the target. Their slower intrinsic reactivity with GSH ensures that covalent bond formation is strictly proximity-driven (requiring the initial non-covalent binding step, , to orient the warhead).

Self-Validating Experimental Protocols

To rigorously validate the biological activity of a novel BMT analogue, researchers must employ a multi-tiered workflow. The following step-by-step methodologies are designed as self-validating systems: the output of one assay provides the mechanistic proof required for the next.

Protocol A: Intrinsic Reactivity Profiling (NMR-Based GSH Assay)

Why we do this: UV-Vis assays are poorly suited for SNAr triazoles because the expelled methanesulfinate leaving group lacks a distinct chromophore shift. -NMR allows us to directly observe the cleavage of the methylsulfonyl bond, providing unambiguous kinetic data.

• Preparation: Dissolve the BMT analogue in -DMSO to create a 10 mM stock solution.

• Reaction Mixture: In an NMR tube, combine the compound (final concentration 1 mM) with 10 mM reduced glutathione (GSH) in PBS buffer (pH 7.4) containing 10% (for locking).

• Data Acquisition: Record -NMR spectra at 37°C every 30 minutes for 24 hours.

• Analysis: Monitor the disappearance of the singlet corresponding to the methylsulfonyl protons ( 3.2–3.4 ppm) and the appearance of the free methanesulfinate byproduct. Calculate the pseudo-first-order half-life ( ).

Protocol B: Target Engagement & Adduct Mapping (Intact Protein LC-MS)

Why we do this: To prove that the biological activity is derived from the specific SNAr mechanism, the mass shift of the target protein must exactly match the mass of the BMT core minus the mass of the leaving group.

• Incubation: Incubate 2 µM of the recombinant target kinase/protein with 10 µM of the BMT analogue in HEPES buffer (pH 7.5, 150 mM NaCl) for 60 minutes at 25°C.

• Quenching: Stop the reaction by adding formic acid to a final concentration of 1% (v/v).

• Desalting: Pass the sample through a C4 ZipTip to remove buffer salts and unbound small molecules.

• Mass Spectrometry: Analyze the sample using an ESI-TOF mass spectrometer.

• Validation Logic: Deconvolute the raw spectra. If the parent compound has a molecular weight of 350 Da, the covalent adduct must show a mass shift of exactly +271 Da (350 Da - 79 Da for the lost group). Any other mass shift indicates non-specific degradation or alternative reaction pathways.

Protocol C: Cellular Irreversibility (Washout Assay)

Why we do this: Biochemical labeling does not guarantee cellular efficacy. A washout assay confirms that the covalent bond is maintained in the complex intracellular environment, leading to sustained target suppression.

• Treatment: Seed target-dependent cancer cells in 6-well plates. Treat with the BMT analogue at concentrations for 2 hours.

• Washout: Aspirate the media. Wash the cells three times with warm, compound-free PBS to remove all unbound drug. Replenish with fresh, compound-free culture media.

• Harvesting: Lyse cells at designated time points: 0, 4, 8, and 24 hours post-washout.

• Readout: Perform Western blotting for the target protein and its downstream phosphorylated substrate.

• Validation Logic: A reversible inhibitor will show a rapid rebound in phosphorylation by the 4-hour mark. A validated BMT covalent inhibitor will maintain complete suppression of phosphorylation up to 24 hours, only recovering as new target protein is synthesized by the cell.

Sequential experimental workflow for validating BMT covalent inhibitors.

Conclusion

The 5-bromo-3-(methylsulfonyl)-1H-1,2,4-triazole scaffold represents a sophisticated evolution in covalent drug design. By leveraging a highly efficient SNAr mechanism modulated by a halogen electron-withdrawing group, BMT analogues overcome the promiscuity of traditional Michael acceptors and the instability of earlier heteroaromatic sulfones. When validated through rigorous, self-authenticating methodologies like intact protein MS and cellular washout assays, this scaffold provides drug developers with a highly reliable tool for targeting non-catalytic cysteines.

References

• Gehringer, M., & Laufer, S. A. (2024). Emerging and Re-emerging Warheads for Targeted Covalent Inhibitors: An Update. Journal of Medicinal Chemistry - ACS Publications.[Link]

• Zhang, C., et al. (2020). Arylation Chemistry for Bioconjugation. Angewandte Chemie International Edition - DSpace@MIT. [Link]

• Chuentragool, P., et al. (2023). Structure−Reactivity Studies of 2‑Sulfonylpyrimidines Allow Selective Protein Arylation. Semantic Scholar.[Link]

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• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

A Senior Application Scientist's Guide to Spectroscopic Characterization of Substituted 1,2,4-Triazoles

For researchers, medicinal chemists, and drug development professionals, the unambiguous structural elucidation of novel substituted 1,2,4-triazole derivatives is a cornerstone of progressive research. This guide provides an in-depth comparison of key spectroscopic techniques, offering not just procedural outlines but the underlying rationale for experimental choices, ensuring the integrity and reproducibility of your findings. The 1,2,4-triazole scaffold is a critical pharmacophore in a multitude of biologically active compounds, demonstrating a wide range of activities including antimicrobial, anti-inflammatory, and anticonvulsant properties.[1] A thorough understanding of their spectroscopic signatures is therefore paramount for advancing their therapeutic potential.

This guide will navigate the comparative analysis of Nuclear Magnetic Resonance (¹H and ¹³C NMR) Spectroscopy, Fourier-Transform Infrared (FTIR) Spectroscopy, Ultraviolet-Visible (UV-Vis) Spectroscopy, and Mass Spectrometry (MS) in the context of characterizing substituted 1,2,4-triazoles.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy is arguably the most powerful tool for the definitive structural determination of organic molecules, including 1,2,4-triazole derivatives. It provides detailed information about the chemical environment of individual protons and carbons, allowing for the precise mapping of the molecular framework.

¹H NMR Spectroscopy: Probing the Proton Environment

Expertise & Experience: The chemical shift of a proton in a ¹H NMR spectrum is highly sensitive to its electronic environment. In substituted 1,2,4-triazoles, the protons directly attached to the triazole ring are particularly diagnostic. Their downfield chemical shifts are a direct consequence of the deshielding effect of the electronegative nitrogen atoms and the aromatic character of the ring. The nature and position of substituents will further modulate these chemical shifts, providing a detailed fingerprint of the substitution pattern.

Experimental Protocol: ¹H NMR Spectroscopy of a Substituted 1,2,4-Triazole

• Sample Preparation: Dissolve approximately 5-10 mg of the purified 1,2,4-triazole derivative in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical; DMSO-d₆ is often preferred for its ability to dissolve a wide range of organic compounds and for the observation of exchangeable protons (e.g., N-H).

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

• Data Acquisition: Record the ¹H NMR spectrum on a 400 MHz or higher field spectrometer.[2] Key acquisition parameters to consider include the number of scans, relaxation delay, and spectral width.

• Data Processing: Process the raw data by applying a Fourier transform, phasing the spectrum, and integrating the signals.

Caption: Workflow for ¹H NMR Spectroscopic Analysis.

Data Interpretation:

Proton Type	Typical Chemical Shift (δ, ppm)	Notes
Triazole C-H	7.5 - 9.5	Highly dependent on substituents and their position.
Aromatic (substituent)	7.0 - 8.5	Characteristic multiplets depending on the substitution pattern.
N-H	Variable (often broad)	Chemical shift is solvent and concentration dependent; can be confirmed by D₂O exchange.[2]
Alkyl (substituent)	0.5 - 4.5	Upfield region, multiplicity reveals neighboring protons.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

Expertise & Experience: ¹³C NMR spectroscopy complements ¹H NMR by providing a direct observation of the carbon framework. The carbon atoms of the 1,2,4-triazole ring resonate at characteristic downfield chemical shifts due to the influence of the adjacent nitrogen atoms. This technique is invaluable for confirming the number of unique carbon environments and for identifying the presence of specific functional groups.

Experimental Protocol: ¹³C NMR Spectroscopy of a Substituted 1,2,4-Triazole

• Sample Preparation: Use the same sample prepared for ¹H NMR spectroscopy. A higher concentration (20-50 mg) may be required for a better signal-to-noise ratio.

• Data Acquisition: Record the ¹³C NMR spectrum, typically at a frequency corresponding to the ¹H frequency of the spectrometer (e.g., 100 MHz for a 400 MHz instrument).[2] Proton-decoupled mode is standard to simplify the spectrum to single lines for each carbon.

• Data Processing: Process the data similarly to ¹H NMR, focusing on chemical shift referencing to TMS.

Data Interpretation:

Carbon Type	Typical Chemical Shift (δ, ppm)	Notes
Triazole C3 and C5	140 - 170	The exact chemical shifts are sensitive to the substitution pattern.
Aromatic (substituent)	110 - 150	The number of signals and their chemical shifts provide information about the substituent's structure.
Alkyl (substituent)	5 - 60	Located in the upfield region of the spectrum.

Fourier-Transform Infrared (FTIR) Spectroscopy: Identifying Functional Groups

Expertise & Experience: FTIR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule. The absorption of infrared radiation excites molecular vibrations, and the frequencies of these vibrations are characteristic of specific bonds. For substituted 1,2,4-triazoles, FTIR is particularly useful for confirming the presence of the triazole ring and identifying key functional groups on the substituents.

Experimental Protocol: FTIR Spectroscopy of a Substituted 1,2,4-Triazole

• Sample Preparation: For solid samples, the KBr pellet method is common. Mix a small amount of the sample with dry KBr powder and press it into a transparent disk. Alternatively, Attenuated Total Reflectance (ATR) can be used for direct analysis of solid or liquid samples.

• Background Spectrum: Record a background spectrum of the empty sample compartment (or the KBr pellet without the sample).

• Sample Spectrum: Record the spectrum of the sample.

• Data Processing: The instrument software automatically subtracts the background from the sample spectrum to yield the final IR spectrum.

Caption: Workflow for FTIR Spectroscopic Analysis.

Data Interpretation:

Functional Group	Characteristic Absorption (cm⁻¹)	Notes
N-H Stretch	3100 - 3300	Often a broad band.
Aromatic C-H Stretch	3000 - 3100	Sharp, medium intensity bands.
Aliphatic C-H Stretch	2850 - 3000
C=N Stretch	1500 - 1650	Characteristic of the triazole ring.[1]
C-N Stretch	1250 - 1350
C=C Stretch (aromatic)	1450 - 1600	Multiple bands are often observed.

Ultraviolet-Visible (UV-Vis) Spectroscopy: Probing Electronic Transitions

Expertise & Experience: UV-Vis spectroscopy provides information about the electronic transitions within a molecule. For substituted 1,2,4-triazoles, the absorption of UV or visible light promotes electrons from lower energy orbitals to higher energy orbitals. The wavelength of maximum absorbance (λ_max) is influenced by the extent of conjugation in the molecule. The presence of aromatic substituents on the triazole ring will typically lead to a bathochromic (red) shift in the λ_max.

Experimental Protocol: UV-Vis Spectroscopy of a Substituted 1,2,4-Triazole

• Sample Preparation: Prepare a dilute solution of the 1,2,4-triazole derivative in a suitable UV-transparent solvent (e.g., ethanol, methanol, acetonitrile). The concentration should be adjusted to give an absorbance reading between 0.1 and 1.0.

• Blank Measurement: Fill a cuvette with the pure solvent and record a baseline spectrum.

• Sample Measurement: Fill a cuvette with the sample solution and record the UV-Vis spectrum over a suitable wavelength range (e.g., 200-400 nm).

• Data Analysis: Determine the wavelength(s) of maximum absorbance (λ_max).

Caption: Workflow for UV-Vis Spectroscopic Analysis.

Data Interpretation:

Electronic Transition	Typical λ_max (nm)	Notes
π → π	200 - 280	Associated with the aromatic triazole ring and any conjugated substituents.
n → π	250 - 350	Often weaker in intensity and can be sensitive to solvent polarity.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Expertise & Experience: Mass spectrometry is a powerful analytical technique for determining the molecular weight of a compound and for obtaining structural information from its fragmentation pattern. For substituted 1,2,4-triazoles, MS is essential for confirming the molecular formula and for gaining insights into the connectivity of the substituents.

Experimental Protocol: Mass Spectrometry of a Substituted 1,2,4-Triazole

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer. Common ionization techniques include Electrospray Ionization (ESI) and Electron Impact (EI).

• Ionization: The sample is ionized in the source. ESI is a soft ionization technique that typically produces the protonated molecular ion [M+H]⁺, while EI is a high-energy technique that causes extensive fragmentation.[3][4]

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The separated ions are detected, and a mass spectrum is generated.

Caption: Workflow for Mass Spectrometric Analysis.

Data Interpretation:

Ion Type	Significance	Notes
Molecular Ion (M⁺) or Protonated Molecular Ion ([M+H]⁺)	Provides the molecular weight of the compound.	The presence of a strong molecular ion peak is crucial for confirming the identity of the synthesized compound.[3]
Fragment Ions	Provide structural information.	The fragmentation pattern is often predictable and can be used to deduce the structure of the substituents and their attachment points to the triazole ring. Common fragmentation pathways involve cleavage of bonds adjacent to the triazole ring.[3][5]

Comparative Summary and Best Practices

Technique	Primary Information	Strengths	Limitations
¹H & ¹³C NMR	Detailed molecular structure and connectivity.	Unambiguous structure determination.	Requires larger sample amounts; can be time-consuming.
FTIR	Presence of functional groups.	Rapid, non-destructive, and requires small sample amounts.	Provides limited information on the overall molecular structure.
UV-Vis	Electronic transitions and conjugation.	High sensitivity and useful for quantitative analysis.	Provides limited structural information.
MS	Molecular weight and fragmentation pattern.	High sensitivity and provides molecular formula (with high resolution MS).	Isomeric compounds can be difficult to distinguish.

Trustworthiness through Self-Validating Systems: The power of spectroscopic characterization lies in the convergence of data from multiple techniques. A proposed structure for a substituted 1,2,4-triazole should be consistent with the data obtained from NMR, FTIR, MS, and UV-Vis spectroscopy. For instance, the molecular weight determined by MS must match the structure elucidated by NMR. The functional groups identified by FTIR should correspond to the chemical shifts observed in the NMR spectra. This cross-validation provides a high degree of confidence in the assigned structure.

References

• Spectroscopic Properties of 1,2,4-Triazol-5-one: An In-depth Technical Guide - Benchchem.
• Application Notes and Protocols for 1H and 13C NMR Spectral Analysis of 1,2,4-Triazole Derivatives - Benchchem.

• Synthesis and Spectral Characterization of 1,2,4-Triazole Derivatives - AIP Publishing. Available at: [Link]

• Synthesis, Characterization and Pharmacological Screening of Some Substituted 1,2,3- & 1,2,4-Triazoles. Available at: [Link]

• Synthesis and spectral characterization of 1,2,4-triazole derivatives - ResearchGate. Available at: [Link]

• Synthesis of novel 1,2,4-triazole derivatives containing the quinazolinylpiperidinyl moiety and N-(substituted phenyl)acetamide group as efficient bactericides against the phytopathogenic bacterium Xanthomonas oryzae pv. oryzae - RSC Publishing. Available at: [Link]

• Mass Spectra of Some 1,2,4-Triazoles: Spectroscopy Letters - Taylor & Francis. Available at: [Link]

• Synthesis of some novel 1,2,4-triazole derivatives as potential antimicrobial agents. Available at: [Link]

• Syntheses and characterization of some 1, 2, 4-triazole derivatives as biological agents – Oriental Journal of Chemistry. Available at: [Link]

• (PDF) LC-ESI-MS analysis of 1,2,4-triazole derivatives with various alkyl and aromatic substituents - ResearchGate. Available at: [Link]

• Mass Spectra of 1,2,4-Triazoles: A Novel Skeletal Rearrangement - ConnectSci. Available at: [Link]

• Synthesis and Characterizations of Some New 4H-1,2,4-Triazole Derivatives - TÜBİTAK Academic Journals. Available at: [Link]

• LC-ESI-MS analysis of 1,2,4-triazole derivatives with various alkyl and aromatic substituents - Current issues in pharmacy and medicine: science and practice. Available at: [Link]

• Synthesis and characterization of substituted 1, 2,4-triazole and their derivatives on poly ethylene - PharmaInfo. Available at: [Link]

• Preparation, Spectra characterization of new 1,2,4- Triazole Derivatives and its complexities with some transition metal ions. Available at: [Link]

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